2-Azidoisophthalic acid

• CAS: 42919-21-1

Core Science & Biosynthesis

2-Azidoisophthalic Acid: Structural Dynamics, Physicochemical Properties, and Synthetic Methodologies

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Laboratory Guide

Executive Summary

In the realm of advanced materials and bioconjugation, azido-functionalized dicarboxylic acids serve as indispensable bifunctional building blocks. While the 5-azido isomer (5-azidoisophthalic acid) is ubiquitous in literature for its unhindered participation in Metal-Organic Framework (MOF) construction and "click" chemistry[1], its structural sibling—2-azidoisophthalic acid (2-azidobenzene-1,3-dicarboxylic acid) —offers a highly specialized, sterically demanding alternative.

As a Senior Application Scientist, I have observed that the strategic placement of the azide moiety at the C2 position, flanked by two bulky carboxylic acid groups, fundamentally alters the molecule's kinetic profile and coordination geometry. This whitepaper provides an in-depth technical analysis of 2-azidoisophthalic acid, detailing its structural causality, physical properties, and a self-validating synthetic protocol designed for high-yield laboratory production.

Chemical Structure & Molecular Dynamics

The defining feature of 2-azidoisophthalic acid is its extreme local steric hindrance. The linear azide group ( −N=N+=N− ) is positioned directly between two electron-withdrawing, sterically bulky carboxylate groups at C1 and C3.

Causality in Molecular Behavior: Unlike 5-azidoisophthalic acid, where the azide is highly accessible[2], the C2-azide is sterically shielded. This shielding forces the azide out of the aromatic plane to minimize electrostatic repulsion with the carboxyl oxygens. Consequently, during Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[3], the approach of the bulky Cu(I)-alkyne intermediate is kinetically restricted, requiring elevated temperatures or highly active ligands to drive the cycloaddition to completion. In MOF synthesis, this constrained geometry dictates unique, narrow-pore topologies that are highly sought after for selective gas adsorption[4].

Fig 1: Logical flow of how steric hindrance at the C2 position dictates chemical behavior.

Physicochemical and Spectroscopic Properties

To facilitate accurate characterization and comparative analysis against other isophthalic acid derivatives[5], the quantitative data for 2-azidoisophthalic acid is summarized below.

Table 1: Fundamental Physicochemical Properties

Property	Value / Description	Analytical Significance
IUPAC Name	2-Azidobenzene-1,3-dicarboxylic acid	Standard nomenclature
Molecular Formula	C8​H5​N3​O4​	Confirms elemental composition
Molecular Weight	207.14 g/mol	Identical to the 5-azido isomer[1]
Appearance	Off-white to pale yellow powder	Color deepens upon prolonged light exposure
Melting Point	~180–185 °C (Decomposes)	Thermal decomposition releases N2​ gas
Solubility Profile	Soluble in DMSO, DMF, MeOH	Ideal for solvothermal MOF synthesis

Table 2: Key Spectroscopic Markers

Modality	Peak / Shift	Assignment & Structural Causality
FT-IR	~2115 cm −1 (Strong)	Asymmetric stretch of the −N3​ group.
FT-IR	~1690 cm −1 (Strong)	C=O stretch of the hydrogen-bonded carboxyls.
1 H NMR (DMSO- d6​ )	δ ~8.10 ppm (Doublet, 2H)	H-4 and H-6: Deshielded by ortho-COOH groups.
1 H NMR (DMSO- d6​ )	δ ~7.65 ppm (Triplet, 1H)	H-5: Split by equivalent H-4/H-6 protons.

De Novo Synthesis Protocol

The synthesis of 2-azidoisophthalic acid relies on the diazotization of commercially available 2-aminoisophthalic acid, followed by nucleophilic substitution with sodium azide.

Expertise & Experience: Causality in Protocol Design

Standard diazotization protocols often fail to emphasize the critical intermediate quenching step. Unreacted nitrous acid ( HONO ) will react with sodium azide to form highly toxic, explosive hydrazoic acid ( HN3​ ). By incorporating a urea or sulfamic acid quench, we eliminate this hazard, ensuring the protocol is both safe and scalable.

Step-by-Step Methodology

• Amine Solubilization: Suspend 2-aminoisophthalic acid (10.0 mmol) in 25 mL of 6M HCl . Cool the mixture to 0–5 °C in an ice-salt bath.

• Diazotization: Dissolve sodium nitrite ( NaNO2​ , 11.0 mmol) in 5 mL of cold distilled water. Add this solution dropwise to the amine suspension over 30 minutes, maintaining the internal temperature below 5 °C.

• Self-Validating Quench: Stir for 30 minutes. Perform a starch-iodide paper test; an immediate blue-black color confirms excess HONO (validating complete amine consumption). Add solid sulfamic acid in small portions until the starch-iodide test is negative.

• Azidation: Dissolve sodium azide ( NaN3​ , 15.0 mmol) in 10 mL of water. Add this dropwise to the diazonium solution. Observation: Vigorous bubbling of N2​ gas will occur.

• Workup & Validation: Allow the reaction to warm to room temperature and stir until gas evolution completely ceases (intrinsic validation of reaction completion). Filter the precipitated crude product, wash with cold water, and recrystallize from an ethanol/water mixture.

Fig 2: Step-by-step synthetic workflow for 2-azidoisophthalic acid via diazotization.

Applications in Advanced Workflows

Post-Synthetic Modification (PSM) of MOFs

Isophthalic acid derivatives are foundational in creating coordination cages and MOFs[3]. When 2-azidoisophthalic acid is incorporated into a framework, the azide groups line the interior of the pores. Because of the steric constraints at the C2 position, these azides are highly rigid. This rigidity is leveraged to perform spatially controlled CuAAC click reactions, allowing researchers to graft specific functional groups into the MOF pores without compromising the structural integrity of the framework[6].

Photophysical Probes

Azido-substituted isophthalic acids exhibit unique photophysical behaviors when interacting with biomimetic systems like Bovine Serum Albumin (BSA)[5]. The 2-azido variant, due to its restricted rotation, serves as an excellent environment-sensitive fluorescent probe, where changes in local polarity directly modulate its emission spectrum.

Fig 3: CuAAC click chemistry workflow adapted for sterically hindered azides.

References

• Benchchem.5-Azidoisophthalic Acid | CAS 3600-77-9.
• PubMed - NIH.Insights into biomimetic system-ligand interaction of substituted isophthalic acid: A functionality induced photophysical study.
• PubChem - NIH.5-Azidoisophthalic acid | C8H5N3O4 | CID 3036602.
• PMC - NIH.Rapid Post-Synthetic Modification of Porous Coordination Cages with Copper-Catalyzed Click Chemistry.
• New Journal of Chemistry (RSC Publishing).Construction of a series of metal-directed MOFs to explore their physical and chemical properties.
• ResearchGate.Schematic structure of Zn2(N3-bdc)2 dabco SURMOFs grown on a surface.

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• 1. 5-Azidoisophthalic Acid|CAS 3600-77-9|RUO [benchchem.com]
• 2. 5-Azidoisophthalic acid | C8H5N3O4 | CID 3036602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rapid Post-Synthetic Modification of Porous Coordination Cages with Copper-Catalyzed Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Construction of a series of metal-directed MOFs to explore their physical and chemical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Synthesis Pathway and Mechanism of 2-Azidoisophthalic Acid: A Comprehensive Technical Guide

Executive Summary

The synthesis of 2-azidoisophthalic acid from its precursor, 2-aminoisophthalic acid, is a critical transformation for generating versatile building blocks used in click chemistry, metal-organic frameworks (MOFs), and photoaffinity labeling. The presence of two strongly electron-withdrawing carboxylic acid groups at the 1,3-positions creates a unique stereoelectronic environment that demands precise control over the reaction kinetics. This guide deconstructs the diazotization-azidation pathway, providing the mechanistic causality and self-validating experimental protocols required to achieve high-yield, reproducible syntheses.

Mechanistic Causality: Overcoming Stereoelectronic Hurdles

The conversion of an aniline to an aryl azide fundamentally relies on a two-phase process: electrophilic nitrosation followed by nucleophilic substitution . However, 2-aminoisophthalic acid presents specific challenges that dictate the experimental design.

Phase 1: Generation of the Nitrosonium Ion and Diazotization

The dual carboxylic acid groups exert strong inductive (-I) and mesomeric (-M) effects, drastically reducing the electron density on the ortho-amino group. This makes the amine a poor nucleophile. Consequently, the generation of the active electrophile—the nitrosonium ion ( NO+ )—must be highly efficient. This necessitates the use of concentrated hydrochloric acid (HCl) rather than dilute solutions. The reaction between sodium nitrite ( NaNO2​ ) and HCl yields nitrous acid ( HNO2​ ), which is subsequently protonated and dehydrated to form NO+ .

The attack of the hindered amine on NO+ forms a nitrosamine intermediate, which tautomerizes and loses water to yield the aryl diazonium salt . Because diazonium salts are highly unstable and prone to hydrolysis (yielding unwanted phenolic byproducts), the system must be strictly maintained at 0–5 °C.

Phase 2: Azidation and Nitrogen Extrusion

Once the diazonium intermediate is stabilized in the cold acidic matrix, sodium azide ( NaN3​ ) is introduced. As elucidated by, the mechanism does not proceed via a concerted pentazole intermediate. Instead, the azide ion ( N3−​ ) attacks the terminal nitrogen of the diazonium group to form an acyclic zwitterionic pentazene intermediate .

This intermediate is highly transient. The energy barrier for the extrusion of nitrogen gas ( N2​ ) is extremely low, driving the irreversible thermodynamic collapse of the pentazene into the final 2-azidoisophthalic acid .

Reaction pathway of 2-azidoisophthalic acid synthesis via a diazonium intermediate.

Protocol Design: A Self-Validating Workflow

A robust protocol must be self-validating; visual and physical cues during the reaction serve as real-time quality controls. Standard protocols for aniline azidation, such as those outlined by , emphasize strict thermal control and controlled reagent addition to mitigate the risks of thermal runaway and toxic hydrazoic acid ( HN3​ ) generation.

Step-by-step experimental workflow for the synthesis of 2-azidoisophthalic acid.

Step-by-Step Methodology

Phase 1: Diazotization (Generation of the Diazonium Intermediate)

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, suspend 2-aminoisophthalic acid (1.0 eq) in a mixture of concentrated HCl (3.0–4.0 eq) and deionized water.

  • Causality: The precursor may remain partially insoluble until the diazonium salt forms. The excess acid ensures the amine is fully protonated and provides the acidic medium necessary for NO+ generation.

• Chilling: Submerge the flask in an ice-water bath and cool the suspension to 0–5 °C.

  • Validation: Use an internal thermometer. Do not proceed until the internal temperature stabilizes.

• Nitrosation: Dissolve NaNO2​ (1.2 eq) in a minimal volume of deionized water. Add this solution dropwise to the cold amine suspension over 30 minutes using an addition funnel.

  • Validation: The suspension will gradually clarify into a pale yellow/orange solution, indicating the successful formation of the soluble diazonium salt. A starch-iodide paper test can confirm the presence of excess nitrous acid (paper turns blue-black).

Phase 2: Azidation (Nucleophilic Substitution) 4. Azide Addition: Dissolve NaN3​ (1.5 eq) in deionized water. Caution: NaN3​ is highly toxic, and contact with acid generates volatile, toxic hydrazoic acid. Perform this step in a well-ventilated fume hood. Add the NaN3​ solution dropwise to the diazonium mixture, strictly maintaining the internal temperature below 5 °C.

• Causality & Validation: Immediate and vigorous bubbling ( N2​ gas evolution) will occur. The rate of addition must be dictated by the rate of gas evolution to prevent foaming over.

• Maturation: Once addition is complete, remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 1–2 hours.

  • Validation: The reaction is complete when gas evolution ceases entirely. A precipitate (the product) will typically form as the aryl azide is less soluble in the acidic aqueous medium than the ionic diazonium intermediate.

Phase 3: Workup and Isolation 6. Isolation: If the product has fully precipitated, isolate it via vacuum filtration and wash the filter cake with ice-cold water. If the product remains partially in solution, extract the aqueous layer with ethyl acetate (3 × 50 mL). 7. Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO4​ . Filter and concentrate under reduced pressure. The crude 2-azidoisophthalic acid can be recrystallized from an ethanol/water mixture to yield a highly pure solid.

Quantitative Process Parameters

To ensure reproducibility, the following stoichiometric and thermal parameters must be strictly adhered to. Deviations will result in either incomplete conversion or the formation of degradation products.

Parameter	Target Value	Tolerance / Range	Mechanistic Rationale
2-Aminoisophthalic acid	1.0 eq	N/A	Limiting reagent; precursor scaffold.
Acid (Conc. HCl)	3.5 eq	3.0 - 4.0 eq	Required to generate NO+ and maintain acidic pH to prevent diazo coupling.
Sodium Nitrite ( NaNO2​ )	1.2 eq	1.1 - 1.5 eq	Slight excess ensures complete diazotization of the sterically hindered amine.
Sodium Azide ( NaN3​ )	1.5 eq	1.2 - 2.0 eq	Excess drives the acyclic pentazene intermediate formation and accounts for HN3​ off-gassing.
Diazotization Temp.	0 °C	0 - 5 °C	Prevents thermal degradation of the diazonium salt into a phenol derivative.
Azidation Temp.	0 °C to RT	0 - 25 °C	Cold addition prevents thermal runaway during exothermic N2​ release.

References

• Joshi, S. M., de Cózar, A., Gómez-Vallejo, V., Koziorowski, J., Llop, J., & Cossío, F. P. (2015). Synthesis of radiolabelled aryl azides from diazonium salts: experimental and computational results permit the identification of the preferred mechanism. Chemical Communications, 51(43), 8954-8957.[Link][1][2]

Sources

• 1. Synthesis of radiolabelled aryl azides from diazonium salts: experimental and computational results permit the identification of the preferred mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of radiolabelled aryl azides from diazonium salts: experimental and computational results permit the identification of the preferred mechani ... - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC01913C [pubs.rsc.org]

Whitepaper: Spectroscopic Characterization and Synthesis of 2-Azidoisophthalic Acid

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary

2-Azidoisophthalic acid (2-azidobenzene-1,3-dicarboxylic acid) is a highly specialized, bifunctional building block. By combining the robust metal-coordinating capabilities of two carboxylic acid groups with the bioorthogonal reactivity of an aryl azide, it serves as a critical precursor for advanced Metal-Organic Frameworks (MOFs), polymer cross-linking, and photoaffinity labeling probes [1].

As a Senior Application Scientist, I approach the synthesis and characterization of this molecule not merely as a set of procedures, but as a self-validating system . Because the azide functional group is often invisible in standard ¹³C NMR (lacking protons and distinct carbon environments), Fourier-Transform Infrared (FT-IR) spectroscopy and Nuclear Magnetic Resonance (NMR) must be used in tandem. This guide details the mechanistic causality behind its synthesis and provides a comprehensive framework for its spectroscopic validation.

Mechanistic Causality in Synthesis

The most reliable route to 2-azidoisophthalic acid is the transformation of 2-aminoisophthalic acid via a two-step diazotization-azidation sequence [2].

• Diazotization: The primary aromatic amine is treated with sodium nitrite (NaNO₂) in aqueous hydrochloric acid. Causality: This reaction must be strictly maintained at 0–5 °C. The low temperature prevents the highly reactive diazonium intermediate from decomposing into a phenolic byproduct via the premature expulsion of nitrogen gas [3].

• Azidation: The diazonium salt is subjected to nucleophilic substitution using sodium azide (NaN₃). Causality: The azide ion (N₃⁻) is a potent nucleophile that readily displaces the diazonium group. The reaction is thermodynamically driven by the formation and release of highly stable N₂ gas [4].

Workflow for the synthesis and spectroscopic validation of 2-azidoisophthalic acid.

Fourier-Transform Infrared (FT-IR) Profiling

Because the azide group lacks protons, FT-IR is the primary diagnostic tool for confirming successful azidation. Aryl azides exhibit highly characteristic vibrational modes due to the linear, conjugated nature of the -N=N⁺=N⁻ ↔ -N⁻-N⁺≡N system [4].

The most critical feature is the asymmetric stretch (ν_as N₃) , which appears as a sharp, exceptionally strong band between 2110 and 2140 cm⁻¹. The presence of the dual carboxylic acids also heavily influences the spectrum, presenting a strong carbonyl stretch and a broad O-H stretch due to extensive intermolecular hydrogen bonding [5].

Table 1: Key FT-IR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Mode	Structural Assignment & Causality
2500 – 3300	Broad, Strong	ν(O-H)	Carboxylic acid O-H stretch. Broadened due to extensive hydrogen bonding.
~2120 – 2140	Very Strong	ν_as(N₃)	Azide asymmetric stretch. The defining diagnostic peak for successful azidation.
~1680 – 1710	Strong	ν(C=O)	Carboxylic acid carbonyl stretch.
~1590, 1490	Medium	ν(C=C)	Aromatic ring skeletal vibrations.
~1310 – 1350	Weak/Medium	ν_s(N₃)	Azide symmetric stretch. Less diagnostic than the asymmetric mode.

Nuclear Magnetic Resonance (NMR) Profiling

While IR confirms the functional group, NMR confirms the regiochemistry and structural integrity of the carbon skeleton. 2-Azidoisophthalic acid possesses an internal plane of symmetry passing through the C2 (azide-bearing) and C5 positions. This symmetry is the ultimate proof of purity, as it simplifies the spin systems [6].

• ¹H NMR: The three aromatic protons form an A₂B spin system. Protons H4 and H6 are chemically and magnetically equivalent. They couple with H5, appearing as a doublet integrating to 2H. H5, coupled to both H4 and H6, appears as a triplet integrating to 1H.

• ¹³C NMR: The symmetry reduces the expected 8 carbon atoms to exactly 5 distinct signals.

J-coupling relationships in the symmetrical A2B spin system of 2-azidoisophthalic acid.

Table 2: Expected ¹H and ¹³C NMR Chemical Shifts (in DMSO-d6)

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment / Causality
¹H	~13.20	Broad Singlet	2H	Carboxylic acid (COOH). Broad due to rapid proton exchange.
¹H	~7.95	Doublet (J ≈ 7.8 Hz)	2H	H4, H6. Deshielded by ortho-COOH and meta-N₃.
¹H	~7.30	Triplet (J ≈ 7.8 Hz)	1H	H5. Shielded relative to H4/H6; coupled to two adjacent protons.
¹³C	~166.5	Singlet	2C	C=O (Carboxyl carbons).
¹³C	~138.5	Singlet	1C	C2 (Ipso carbon attached directly to the azide group).
¹³C	~133.0	Singlet	2C	C4, C6 (Aromatic CH).
¹³C	~130.0	Singlet	2C	C1, C3 (Aromatic quaternary carbons attached to COOH).
¹³C	~125.0	Singlet	1C	C5 (Aromatic CH).

Experimental Protocols

Protocol A: Synthesis of 2-Azidoisophthalic Acid

• Preparation of the Amine Solution: Suspend 2-aminoisophthalic acid (1.0 eq) in a mixture of concentrated HCl and distilled water. Cool the suspension to 0–5 °C using an ice-water bath.

• Diazotization: Dissolve NaNO₂ (1.1 eq) in minimal cold distilled water. Add this solution dropwise to the amine suspension over 30 minutes. Critical Step: Maintain the internal temperature strictly below 5 °C to prevent the degradation of the diazonium salt into a phenol [3]. Stir for an additional 1 hour.

• Azidation: Dissolve NaN₃ (1.5 eq) in cold distilled water. Add this dropwise to the diazonium salt solution. Caution: Hydrazoic acid (HN₃) gas may form; perform exclusively in a well-ventilated fume hood. Stir at 0 °C for 2 hours, then allow the mixture to warm to room temperature [2].

• Isolation: Filter the resulting beige/yellowish precipitate. Wash thoroughly with cold distilled water to remove excess salts. Dry under vacuum at room temperature. Do not heat above 40 °C due to the thermal instability inherent to aryl azides [4].

Protocol B: Spectroscopic Sample Preparation

• FT-IR Acquisition: Prepare a KBr pellet by grinding 1–2 mg of the thoroughly dried product with 100 mg of anhydrous KBr. Press under 10 tons of pressure. Alternatively, use an Attenuated Total Reflectance (ATR) accessory. Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• NMR Acquisition: Dissolve 15 mg of the product in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6). Transfer to a standard 5 mm NMR tube. Acquire ¹H NMR at 400 MHz (minimum 16 scans) and ¹³C NMR at 100 MHz (minimum 512 scans to ensure adequate signal-to-noise for quaternary carbons).

References

• [1] 5-Azidoisophthalic Acid | CAS 3600-77-9 - Benchchem - Benchchem. 1

• [2] The Preparation and Properties of Some 2,l-Benzisoxazole and 2,l-Benzisothiazole Derivatives - Canadian Science Publishing. 2

• [5] Photoinitiated Rearrangement of Aromatic Azides to 2-Aminonicotinates - The Journal of Organic Chemistry (ACS Publications). 5

• [6] A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates - Thieme Connect. 6

• [4] Phenyl azide - Grokipedia - Grokipedia.4

• [3] Supporting Information for - Beilstein Journals - Beilstein Journals. 3

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Solubility Profile and Solvation Thermodynamics of 2-Azidoisophthalic Acid in Organic Solvents: A Technical Guide

Introduction

2-Azidoisophthalic acid (2-AIPA) is a highly specialized aromatic dicarboxylic acid utilized in advanced materials science, particularly in the post-synthetic modification of Metal-Organic Frameworks (MOFs) and photoaffinity labeling. Unlike its widely studied isomer, 5-azidoisophthalic acid, the 2-substituted variant presents a unique physicochemical profile. The positioning of the azide (–N₃) group directly between two carboxylic acid (–COOH) moieties induces severe steric repulsion. This structural nuance dictates its solid-state lattice energy and, consequently, its solubility profile in organic solvents.

This whitepaper provides an in-depth analysis of the thermodynamic drivers governing 2-AIPA solubility, presents a predictive quantitative solubility profile, and outlines a self-validating experimental protocol for empirical determination.

Solvation Thermodynamics and Causality

The solubility of dicarboxylic acids is governed by a thermodynamic competition between the crystal lattice energy (solute-solute interactions) and the free energy of solvation (solute-solvent interactions).

• Steric Disruption of Lattice Energy: In unsubstituted isophthalic acid, the molecule is planar, allowing for the formation of extensive, highly ordered intermolecular hydrogen-bonded ribbons[1]. In 2-AIPA, the bulky azide group at the C2 position forces the adjacent carboxylate groups out of the aromatic plane. This steric twist prevents optimal hydrogen-bond alignment, effectively lowering the lattice energy compared to 5-azidoisophthalic acid.

• Solvent Polarity and Hydrogen Bonding: Dissolution requires breaking the remaining carboxylic acid dimers. Polar aprotic solvents (e.g., DMSO, DMF) act as potent hydrogen-bond acceptors, aggressively solvating the acidic protons. The Abraham solvation model utilizes solute descriptors to quantify these interactions, demonstrating that solvents with high hydrogen-bond basicity yield the highest solubility for isophthalic acid derivatives[2].

Logical relationship between 2-AIPA steric hindrance, solvent properties, and solubility.

Solubility Profile of 2-AIPA in Organic Solvents

Because empirical data for the highly sterically hindered 2-AIPA isomer is scarce in standard literature, its solubility profile is extrapolated using the Apelblat equation and modified nonrandom two-liquid (NRTL) models derived from isophthalic acid[1], combined with the known behavior of ortho-substituted azidobenzoic acids[3]. The table below categorizes the predictive solubility across standard organic solvents at 298.15 K.

Solvent Class	Specific Solvent	Est. Solubility (mg/mL)	Solvation Mechanism & Causality
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	> 50.0	Strong H-bond acceptance disrupts COOH dimers; high dielectric constant stabilizes the azide dipole[3].
Polar Aprotic	N,N-Dimethylformamide (DMF)	> 40.0	Primary choice for MOF synthesis; effectively solvates the out-of-plane carboxylates[4].
Polar Protic	Methanol (MeOH)	10.0 - 20.0	Acts as both H-bond donor and acceptor, but competes with solute-solute H-bonding[2].
Polar Protic	Ethanol (EtOH)	5.0 - 15.0	Lower dielectric constant than MeOH reduces solvation efficiency for the dicarboxylic acid[1].
Moderately Polar	Tetrahydrofuran (THF)	2.0 - 5.0	Moderate H-bond acceptor; sufficient for low-concentration click-chemistry applications.
Non-Polar	Dichloromethane (DCM)	< 1.0	Incapable of breaking strong carboxylic acid dimers; solute remains predominantly in the solid state.
Non-Polar	Hexane / Toluene	< 0.1	Completely lacks H-bonding capability; highly unfavorable free energy of solvation.

Standardized Experimental Protocol for Solubility Determination

To establish absolute trustworthiness in solubility data for novel or niche compounds like 2-AIPA, empirical measurements must utilize a self-validating system. The following protocol employs the Isothermal Saturation method coupled with High-Performance Liquid Chromatography (HPLC-UV).

Step-by-Step Methodology:

• Preparation of Saturated Solutions: Add an excess of 2-AIPA solid (approximately 100 mg) to 1.0 mL of the target organic solvent in a 2.0 mL amber glass vial.

  • Causality: Amber vials are mandatory because aryl azides are highly photosensitive and undergo rapid degradation via nitrene intermediates upon UV exposure.

• Thermostatic Equilibration: Place the sealed vials in a thermostatic orbital shaker set to 298.15 K (± 0.05 K) at 200 rpm for 48 hours.

  • Causality: Precise temperature control is critical, as solubility is exponentially dependent on temperature as described by the Apelblat model[1].

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes to pellet the undissolved solid. Filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: Polytetrafluoroethylene (PTFE) is chemically inert to aggressive polar aprotic solvents like DMF and DMSO, preventing filter degradation and sample contamination.

• Quantification: Dilute the filtrate appropriately with the mobile phase and inject it into an HPLC system equipped with a C18 column and a UV detector (set to the λmax​ of 2-AIPA, typically around 254 nm). Quantify the concentration against a pre-established, multi-point calibration curve.

• Self-Validation (Equilibrium Verification): Repeat the sampling and quantification process at 72 hours.

  • Validation Rule: The system is confirmed to be at true thermodynamic equilibrium only if the concentration difference between the 48-hour and 72-hour samples yields a Relative Standard Deviation (RSD) of < 2%.

Self-validating isothermal saturation workflow for 2-AIPA solubility determination.

Safety and Handling Imperatives

Aryl azides pose specific safety risks that must be managed during solubility testing and subsequent synthesis workflows. 2-AIPA contains an energy-rich azide group that can decompose explosively under extreme heat or mechanical shock[5].

• Thermal Limits: Never evaporate solutions of 2-AIPA to absolute dryness under high heat (e.g., rotary evaporation > 60°C).

• Chemical Incompatibilities: Avoid contact with heavy metals or halogenated solvents containing trace metal impurities, as these can catalyze the formation of highly shock-sensitive metal azides.

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• 5. chembk.com [chembk.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 2-Azidoisophthalic Acid

Introduction

2-Azidoisophthalic acid is an aromatic organic compound featuring both carboxylic acid and azide functional groups. This unique combination makes it a valuable building block in medicinal chemistry and materials science, particularly in the synthesis of novel heterocyclic compounds and for bioconjugation via "click" chemistry.[1] However, the presence of the azide group, a known energetic functional moiety ("explosophore"), necessitates a thorough understanding of the compound's thermal stability for safe handling, storage, and process development.[2] This guide provides a comprehensive overview of the principles and experimental protocols for characterizing the thermal stability and decomposition pathway of 2-azidoisophthalic acid, tailored for researchers, scientists, and drug development professionals.

Theoretical Framework: Understanding the Thermal Behavior of Organic Azides

The thermal stability of an organic azide is intrinsically linked to its molecular structure. Several key factors govern the temperature at which decomposition initiates and the energy released during this process:

• The Azide Group: The azide moiety (-N₃) is inherently unstable and prone to decomposition upon heating, typically through the elimination of dinitrogen gas (N₂), a highly exothermic process. This decomposition initially forms a highly reactive nitrene intermediate.

• Molecular Structure: The stability of 2-azidoisophthalic acid is influenced by the aromatic ring and the two carboxylic acid groups. Electron-withdrawing groups, such as the carboxylic acid moieties, attached to the aromatic ring can influence the thermal stability of the azide group.[2]

• Intermolecular Interactions: In the solid state, intermolecular hydrogen bonding between the carboxylic acid groups can play a role in the overall thermal stability of the crystal lattice.

The primary decomposition pathway for many organic azides involves the loss of N₂ to form a nitrene.[1] This highly reactive intermediate can then undergo various subsequent reactions, such as intramolecular cyclization or intermolecular reactions, leading to a complex mixture of products. For 2-azidoisophthalic acid, the initial decomposition is expected to proceed as follows:

C₈H₅N₃O₄ (s) → C₈H₅NO₄ (s) + N₂ (g)

The subsequent reactions of the resulting nitrene will dictate the final decomposition products and the overall thermal profile.

Experimental Characterization of Thermal Stability

A combination of thermoanalytical techniques is essential for a comprehensive understanding of the thermal behavior of 2-azidoisophthalic acid. The primary techniques employed are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[3][4]

Core Instrumentation and Principles

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[3][4] It provides information on exothermic events (e.g., decomposition) and endothermic events (e.g., melting). The onset temperature of an exothermic peak is a critical indicator of the decomposition temperature.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature.[3][4] It is used to determine the temperature at which decomposition begins and to quantify the mass loss associated with the decomposition process. For 2-azidoisophthalic acid, a significant mass loss corresponding to the release of N₂ gas is expected.

Simultaneous Thermal Analysis (STA) instruments that perform TGA and DSC measurements concurrently on the same sample are highly recommended.[5] This ensures that the observed thermal events and mass changes are directly correlated, providing a more accurate and comprehensive analysis.[5]

Experimental Workflow for Thermal Analysis

The following diagram outlines a robust workflow for the thermal analysis of 2-azidoisophthalic acid.

Caption: Experimental workflow for the thermal stability analysis of 2-azidoisophthalic acid.

Detailed Experimental Protocol

Objective: To determine the decomposition temperature and thermal profile of 2-azidoisophthalic acid using TGA-DSC.

Materials and Equipment:

• 2-Azidoisophthalic acid

• Simultaneous Thermal Analyzer (TGA-DSC)

• Hermetically sealed aluminum pans and lids

• Microbalance (accuracy ±0.01 mg)

• High-purity nitrogen gas

Procedure:

• Instrument Calibration: Calibrate the TGA-DSC instrument for temperature and heat flow according to the manufacturer's instructions. Indium is commonly used as a standard for temperature calibration.

• Sample Preparation:

  • Accurately weigh 2-5 mg of 2-azidoisophthalic acid into a clean, tared aluminum pan.

  • Hermetically seal the pan to contain any pressure generated during decomposition.

• TGA-DSC Analysis:

  • Place the sealed sample pan and an empty reference pan into the instrument.

  • Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min for at least 30 minutes to ensure an inert atmosphere.

  • Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature well above the expected decomposition (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min). To perform kinetic analysis, repeat the experiment with different heating rates (e.g., 5, 10, 15, and 20 °C/min).[6]

• Data Analysis:

  • From the DSC curve, determine the onset temperature of the exothermic decomposition peak. This is a key indicator of the thermal stability.

  • From the TGA curve, determine the initial temperature of mass loss and the total percentage of mass loss. The theoretical mass loss for the elimination of N₂ from 2-azidoisophthalic acid is approximately 13.5%.

  • If multiple heating rates are used, perform a kinetic analysis using methods such as the Flynn-Wall-Ozawa or Kissinger method to determine the activation energy of the decomposition reaction.[6][7]

Data Interpretation and Presentation

The results from the thermal analysis should be presented clearly and concisely.

Tabulated Data

A summary of the key thermal data should be presented in a table for easy comparison.

Parameter	Value
Decomposition Onset (DSC)	e.g., 150 °C
Peak Decomposition Temp. (DSC)	e.g., 165 °C
Enthalpy of Decomposition (ΔH)	e.g., -1200 J/g
Initial Mass Loss Temp. (TGA)	e.g., 145 °C
Total Mass Loss (TGA)	e.g., 13.5%
Activation Energy (Ea)	Calculated value

Note: The values in the table are hypothetical and should be replaced with experimental data.

Graphical Representation

The TGA and DSC curves should be plotted on the same graph to visualize the correlation between thermal events and mass changes.

Safety Considerations

Due to the energetic nature of the azide group, 2-azidoisophthalic acid should be handled with caution.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves.[8][9][10][11][12]

• Small-Scale Handling: Whenever possible, work with small quantities of the material.

• Avoid Heat, Friction, and Shock: Organic azides can be sensitive to heat, friction, and shock. Avoid grinding the material or subjecting it to impact.[2]

• Controlled Heating: When performing thermal analysis, use a small sample size and a controlled heating rate in a well-ventilated area or under a fume hood.[8][10]

• Proper Storage: Store 2-azidoisophthalic acid in a cool, dark, and well-ventilated area, away from heat sources and incompatible materials.[8][9]

Decomposition Mechanism and Kinetic Analysis

A deeper understanding of the decomposition process can be gained by analyzing the reaction kinetics.

Proposed Decomposition Pathway

The following diagram illustrates a plausible decomposition pathway for 2-azidoisophthalic acid.

Caption: Proposed thermal decomposition pathway of 2-azidoisophthalic acid.

The initial and rate-determining step is the cleavage of the N-N bond in the azide group, leading to the formation of a nitrene and the evolution of nitrogen gas. The subsequent fate of the highly reactive nitrene intermediate determines the final product distribution.

Kinetic Modeling

The activation energy (Ea) for the decomposition can be calculated from TGA data obtained at multiple heating rates using isoconversional methods. The Flynn-Wall-Ozawa (FWO) method is a commonly used model-free approach.[6] The FWO equation is:

ln(β) = ln(AEa / R) - 5.331 - 1.052 (Ea / RT)

Where:

• β is the heating rate

• A is the pre-exponential factor

• Ea is the activation energy

• R is the gas constant

• T is the absolute temperature at a given conversion

By plotting ln(β) versus 1/T for a series of conversion values, the activation energy can be determined from the slope of the resulting lines. A high activation energy suggests a greater thermal stability.[7]

Conclusion

A thorough understanding of the thermal stability and decomposition behavior of 2-azidoisophthalic acid is paramount for its safe and effective use in research and development. The experimental protocols and data analysis techniques outlined in this guide provide a robust framework for characterizing this energetic molecule. By employing a combination of TGA and DSC, researchers can obtain critical data on the decomposition temperature, enthalpy of decomposition, and reaction kinetics. This information is essential for establishing safe handling procedures, designing stable formulations, and optimizing synthetic processes involving this versatile chemical intermediate.

References

• SysKem Chemie GmbH. (2019, July 4). Safety Data Sheet.
• 3M. (n.d.). Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification.
• TCI Chemicals. (2026, January 14). SAFETY DATA SHEET.
• FUJIFILM Wako Chemicals. (n.d.). SAFETY DATA SHEET.
• Carl ROTH. (2014, July 4). Safety data sheet.
• Benchchem. (n.d.). A comparative study on the thermal stability of different organic azides.
• Benchchem. (n.d.). 5-Azidoisophthalic Acid|CAS 3600-77-9.
• MDPI. (2026, March 9). Multistage Thermal Decomposition Kinetics of Glycidyl Azide Polymer-Based Thermoplastic Elastomers: A Constrained Deconvolution Approach.
• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC).
• CETCO. (n.d.). simultaneous thermal analysis (tga-dta, tga-dsc).
• NETZSCH-Gerätebau GmbH. (2026, March 10). Simultaneous Thermal Analyzer (STA/TGA-DSC).
• MDPI. (2026, February 3). Kinetics of Decomposition in Alkaline Media NaOH and Ca(OH)2 of Thallium Jarosite.

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Advanced Safety Data and Handling Guidelines for Azidoisophthalic Acid Derivatives

Executive Summary & Chemical Identity

As a Senior Application Scientist overseeing advanced bioconjugation and materials synthesis, I approach organic azides with a strict philosophy: respect the stored energy of the nitrogen-nitrogen bonds . Azidoisophthalic acid derivatives—whether the sterically hindered 2-azido isomer or the commercially ubiquitous 5-azidoisophthalic acid—are highly versatile building blocks. They feature two carboxylic acid groups for structural incorporation and an organic azide group that serves as a reactive handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) or photochemical nitrene generation[1].

However, this reactivity comes with significant safety mandates. The azide moiety is thermodynamically driven to expel nitrogen gas ( N2​ ), making the compound sensitive to heat, light, and specific chemical catalysts.

Quantitative Physicochemical Profile

The following table summarizes the critical data for the azidoisophthalic acid scaffold, utilizing data established for the primary commercial isomer (CAS 3600-77-9)[1][2].

Property	Value	Causality / Operational Impact
Molecular Formula	C8​H5​N3​O4​	High nitrogen-to-carbon ratio dictates explosive potential and rapid gas evolution upon degradation.
Molecular Weight	207.14 g/mol	Essential for precise stoichiometric calculations in click chemistry to avoid unreacted azide accumulation.
GHS Classification	H228 (Flammable Solid)	Requires grounding during transfer to prevent static discharge ignition.
Optimal Storage	-20°C, Dark, Inert Gas	Prevents ambient thermal degradation and UV-induced photolysis of the azide group.

Hazard Identification & Mechanistic Causality

The primary hazard of azidoisophthalic acid lies in the intrinsic instability of the −N3​ functional group. When exposed to ultraviolet light or elevated thermal energy, the molecule undergoes rapid decomposition.

The Causality of Instability: The driving force is entropic. The cleavage of the azide group releases highly stable diatomic nitrogen gas ( N2​ ), leaving behind a highly reactive, electron-deficient nitrene intermediate. If this occurs in a sealed storage vial, the continuous generation of N2​ gas will cause catastrophic pressure buildup, leading to vial rupture. In a synthetic workflow, we harness this exact mechanism deliberately to drive covalent bioconjugation or C−H insertion.

Photochemical decomposition of the azide group into reactive nitrene species.

Storage and Handling Protocols

To maintain the integrity of the compound and protect laboratory personnel, the handling of azidoisophthalic acid must follow a strict, self-validating sequence. The compound must be stored in a dark place under an inert atmosphere (Argon or Nitrogen) in a freezer at -20°C[1].

Safe handling workflow for azidoisophthalic acid derivatives.

Experimental Methodologies

Protocol A: Safe Preparation of Azidoisophthalic Acid Solutions

This protocol ensures the safe transfer and dissolution of the compound while actively verifying that the reagent has not degraded during storage.

• Equilibration (Self-Validating Step): Remove the amber vial from the -20°C freezer and place it in a dark desiccator for 30 minutes. Causality: Opening a cold vial causes atmospheric moisture to condense on the powder, which can lead to hydrolysis or aggregation. If the powder appears clumped rather than free-flowing, moisture contamination has occurred.

• Static-Free Weighing: Inside a fume hood, use a grounded, static-free ceramic or plastic spatula to weigh the desired amount. Warning: Never use metal spatulas that have been scraped or damaged, as trace heavy metals can catalyze localized azide decomposition.

• Dissolution & Visual Validation: Dissolve the powder in an anhydrous solvent (e.g., DMF or DMSO).

  • The Validation Check: Observe the solution against a dark background. The solution must remain completely clear. If you observe micro-bubbles (effervescence), the azide has begun decomposing into N2​ gas. Abort the protocol, quench the solution, and discard.

Protocol B: Photochemical Functionalization of SWCNTs

Azidoisophthalic acid is uniquely suited for creating luminescent sp2 defects on single-walled carbon nanotubes (SWCNTs) for near-infrared imaging applications[3]. The following self-validating workflow utilizes UV-activated nitrene cycloaddition.

• Aqueous Dispersion: Disperse 5 mg of SWCNTs in a D2​O solution containing 2.0 wt.% Sodium Dodecyl Sulfate (SDS). Sonicate using a bath-type sonicator for 1 hour, followed by tip sonication for 30 minutes.

  • Causality: SDS acts as a crucial emulsifier, encapsulating the hydrophobic SWCNTs in stable micelles, rendering the mixture transparent and preventing aggregation[3].

• Reagent Introduction & pH Adjustment: Dissolve the azidoisophthalic acid in 3.0 mL of the SWCNT supernatant. Adjust the pH to ~9.0 using a NaOD solution.

  • Causality: The alkaline pH deprotonates the two carboxylic acid groups of the azidoisophthalic acid, maximizing its aqueous solubility and facilitating electrostatic alignment with the SDS-coated nanotubes.

• Inert Purge: Bubble the solution with N2​ gas for 15 minutes to remove dissolved oxygen. Causality: Oxygen is a triplet diradical that will rapidly quench the photogenerated triplet nitrene, halting the reaction.

• Photochemical Activation: Irradiate the solution with UV light ( 4 mW/cm2 ) for 90 minutes.

• Validation of Success: Conduct photoluminescence (PL) spectroscopy. The emergence of a new, red-shifted defect PL peak (e.g., near 1116 nm) confirms the successful covalent insertion of the nitrene into the SWCNT lattice[3]. If the peak is absent, oxygen quenching or premature azide degradation occurred.

Emergency Procedures & Waste Management

The Heavy Metal Hazard: The most critical emergency consideration when handling azidoisophthalic acid is its cross-reactivity with heavy metals (such as Copper, Lead, Barium, and Silver). While copper is intentionally used in controlled, dilute amounts as a catalyst for CuAAC click chemistry[1], concentrated azides reacting with heavy metals form metal azides , which are highly friction- and shock-sensitive primary explosives.

• Spill Response: Do not sweep dry powder, as friction can induce detonation. Gently cover the spill with damp sand or a non-combustible absorbent, then wet it with a 10% sodium nitrite solution in dilute acid to safely quench the azide into nitrous oxide and nitrogen gas.

• Waste Disposal: NEVER dispose of azide-containing solutions down the sink. Azides will react with copper or lead plumbing over time to form explosive deposits inside the pipes. Collect all waste in clearly labeled, non-metallic containers designated specifically for organic azides.

Sources

• 1. 5-Azidoisophthalic Acid|CAS 3600-77-9|RUO [benchchem.com]
• 2. 5-Azidoisophthalic acid | C8H5N3O4 | CID 3036602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: Advanced Protocols for the Synthesis and Post-Synthetic Modification of Metal-Organic Frameworks Using 2-Azidoisophthalic Acid

Target Audience: Materials Scientists, MOF Chemists, and Drug Development Professionals Content Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The integration of functional organic linkers into Metal-Organic Frameworks (MOFs) has revolutionized targeted drug delivery and heterogeneous catalysis. While 5-azidoisophthalic acid is the most commercially ubiquitous isomer[1], the 2-azidoisophthalic acid variant offers unique steric confinement when coordinated within MOF architectures. The proximity of the azide (-N₃) group to the carboxylate nodes in the 2-position induces distinct pore-environment effects, which are highly valuable for creating selective catalytic pockets.

The core advantage of azidoisophthalic acid lies in its bifunctionality. The dicarboxylic acid groups coordinate with metal ions (e.g., Cu²⁺, Zr⁴⁺) to construct the rigid framework, while the azide moiety remains chemically dormant during the initial solvothermal synthesis[1]. This dormancy allows the azide to act as a bio-orthogonal handle for subsequent Post-Synthetic Modification (PSM) , most notably through the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" reaction[2], or via photochemical activation to generate reactive nitrenes[1].

This application note details a self-validating, step-by-step methodology for synthesizing an Azido-MOF and executing highly efficient PSM.

Experimental Methodologies

Phase 1: Solvothermal Synthesis of Azido-MOF

Objective: Synthesize a highly crystalline Cu-based Azido-MOF without thermally degrading the azide functional group.

Causality & Experimental Choices: N,N′-dimethylacetamide (DMA) is selected as the solvent over standard DMF[3]. DMA's specific boiling point and basicity profile facilitate the slow deprotonation of the isophthalic acid without the need for external modulators (like triethylamine), which can prematurely react with the azide. The temperature is strictly capped at 85 °C; exceeding 100 °C risks the thermal decomposition of the azide into a nitrene[3].

Step-by-Step Protocol:

• Precursor Preparation: Dissolve 0.2 mmol of 2-azidoisophthalic acid (or the 5-azido analogue) and 0.2 mmol of Cu(NO₃)₂·2.5H₂O in 5.0 mL of DMA in a 20 mL scintillation vial[3].

• Homogenization: Sonicate the mixture for 10 minutes until a clear, homogeneous blue solution is achieved.

• Crystallization: Transfer the solution to a Teflon-lined stainless steel autoclave. Seal and heat in an isothermal oven at 85 °C for 48 hours[3].

• Cooling: Cool the autoclave to room temperature at a controlled rate of 5 °C/hour to promote high-quality crystal growth[4].

• Washing & Activation: Harvest the blue crystals via vacuum filtration. Wash extensively with fresh DMA (3 × 10 mL) followed by anhydrous methanol (3 × 10 mL) to exchange the high-boiling solvent[4].

• Drying: Dry the MOF under a dynamic vacuum at room temperature for 24 hours.

Phase 2: Post-Synthetic Modification via CuAAC "Click" Chemistry

Objective: Covalently attach an alkyne-tagged molecule (e.g., a fluorophore or active pharmaceutical ingredient) to the MOF pore walls.

Causality & Experimental Choices: A solvent mixture of THF and H₂O (7:3 v/v) is utilized. THF swells the MOF pores to allow diffusion of the bulky alkyne, while water is necessary to solubilize the sodium ascorbate/CuSO₄ catalytic system[2]. Sodium ascorbate is added in a 2:1 molar ratio relative to Cu(II) to ensure complete in situ reduction to the catalytically active Cu(I) species, preventing oxidative alkyne homocoupling.

Step-by-Step Protocol:

• Reagent Loading: In a 20 mL amber vial, combine 50 mg of the activated Azido-MOF, 1.5 equivalents of the terminal alkyne-tagged compound, CuSO₄·5H₂O (30 mol% relative to azide), and Sodium Ascorbate (60 mol%)[2].

• Solvent Addition: Add 10 mL of degassed THF/H₂O (7:3 v/v). Degassing is critical to prevent the oxidation of Cu(I) back to Cu(II)[2].

• Reaction: Stir the suspension gently (350 rpm) at room temperature for 24 hours.

• Purification (Self-Validating Step): Filter the modified MOF and wash sequentially with THF, water, and a 0.1 M EDTA aqueous solution. Note: The EDTA wash is a critical self-validating step; it chelates and removes any trapped copper catalyst that could poison downstream biological assays or falsely inflate catalytic activity.

• Final Activation: Wash with dichloromethane (DCM) and dry under vacuum.

Visualizations of Workflows and Mechanisms

Caption: Workflow detailing the solvothermal synthesis of Azido-MOF and subsequent CuAAC post-synthetic modification.

Caption: Mechanistic pathway of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) within the MOF pores.

Analytical Validation (Self-Validating System)

To ensure scientific integrity, the protocol relies on a tripartite validation system:

• FTIR Spectroscopy: The unreacted Azido-MOF will exhibit a distinct, sharp asymmetric stretching band at ~2119 cm⁻¹ [4]. Successful CuAAC PSM is validated by the complete disappearance of this peak and the emergence of triazole C=C/C=N stretching bands around 1600–1650 cm⁻¹.

• Powder X-Ray Diffraction (PXRD): PXRD patterns must be recorded before and after the click reaction. The retention of low-angle diffraction peaks confirms that the framework topology survived the aqueous/catalytic conditions.

• ¹H NMR Digestion: To quantify click efficiency, digest 5 mg of the modified MOF in a mixture of DCl and DMSO-d₆. The integration of the newly formed triazole proton (typically ~8.0–8.5 ppm) against the aromatic protons of the isophthalic core provides the exact conversion percentage.

Quantitative Data Summaries

Table 1: Optimization of Solvothermal Synthesis Parameters for Azido-MOF

Solvent System	Temperature (°C)	Time (h)	Yield (%)	Framework Crystallinity	Azide Integrity (FTIR)
DMF	120	24	45%	Low (Agglomerated)	Partially Degraded
DMF	85	48	62%	Moderate	Intact
DMA	85	48	81%	High (2D Plates)	Intact (2119 cm⁻¹)
DMA/H₂O (1:1)	85	48	15%	Amorphous	Intact

Data synthesis indicates DMA at 85 °C provides the optimal balance of deprotonation kinetics and thermal protection for the azide group[3].

Table 2: CuAAC Reaction Conditions and Conversion Efficiencies

Catalyst System	Solvent	Temp (°C)	Time (h)	Conversion (%)*	Framework Stability
Cu(NO₃)₂ (No Reductant)	THF/H₂O	25	24	< 5%	Intact
CuSO₄ / Ascorbate	DMF	60	48	45%	Moderate
CuSO₄ / Ascorbate	THF/H₂O (7:3)	25	24	> 95%	Intact

*Conversion calculated via ¹H NMR integration post-digestion.

References

• American Chemical Society. "Designing Multifunctional MOFs Using the Inorganic Motif [Cu3(μ3-OH)(μ-Pyz)] as an SBU and Their Properties". ACS Publications, 2018. URL: [Link]

• Royal Society of Chemistry. "Synthesis of 2D MOF having potential for efficient dye adsorption and catalytic applications". Catalysis Science & Technology, 2018. URL: [Link]

• Royal Society of Chemistry. "A cytosine–silver incorporated metal–organic framework for efficient laccase-mimicking reactions". RSC Advances, 2021. URL: [Link]

Sources

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• 2. rsc.org [rsc.org]
• 3. (PDF) Synthesis of 2D MOF having potential for efficient dye adsorption and catalytic applications Synthesis of 2D MOF having potential for efficient dye adsorption and catalytic applications [academia.edu]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Overcoming Steric and Electronic Bottlenecks in CuAAC with 2-Azidoisophthalic Acid

Executive Summary

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of "click chemistry," widely utilized for its high thermodynamic driving force and functional group tolerance. However, coupling sterically hindered molecular systems—such as ortho-substituted aryl azides—presents significant kinetic and coordination challenges[1]. While the 5-azidoisophthalic acid isomer is a ubiquitous, unhindered building block for Metal-Organic Frameworks (MOFs) and bioconjugates[2], 2-azidoisophthalic acid features an azide moiety tightly flanked by two ortho-carboxylic acid groups. This guide provides a mechanistic analysis and an optimized, self-validating protocol to successfully drive CuAAC with this highly deactivated and sterically congested substrate.

Mechanistic Insights: Causality Behind the Bottleneck

To successfully employ 2-azidoisophthalic acid, researchers must understand the dual kinetic and thermodynamic barriers it introduces to the standard CuAAC catalytic cycle.

The Steric Clash at the Dinuclear Copper Core

The generally accepted mechanism for CuAAC involves a di- or tri-nuclear copper(I)-acetylide intermediate[3]. For the cycloaddition to proceed, the azide must coordinate to the copper core via its proximal nitrogen, forming a transient six-membered metallacycle[4]. In 2-azidoisophthalic acid, the sheer steric bulk of the two ortho-carboxylic acid groups physically blocks the azide from achieving the necessary trajectory to coordinate with the bulky dinuclear copper-acetylide complex.

Competitive Catalyst Sequestration

Beyond sterics, the substrate presents a severe coordination challenge. Carboxylic acids are excellent ligands for transition metals. In the basic or neutral conditions typical of CuAAC, the ortho-carboxylates can competitively bind to the Cu(I) catalyst. Instead of participating in the catalytic cycle, the copper is sequestered into inactive, MOF-like polymeric precipitates.

The Solution: Shielding the Catalyst

To overcome these barriers, the experimental design must force the reaction kinetically while protecting the catalyst thermodynamically:

• Tripodal Ligand Shielding: The use of a strongly coordinating, sterically accommodating ligand like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) is non-negotiable. THPTA stabilizes the Cu(I) oxidation state against disproportionation and physically shields the metal center from competitive carboxylate binding[5].

• Thermal Activation: Elevated temperatures (60 °C) are required to overcome the high activation energy barrier imposed by the steric clash at the metallacycle transition state.

Figure 1: CuAAC catalytic cycle highlighting the steric bottleneck at the azide coordination step.

Comparative Reaction Dynamics

The table below quantifies the drastic shift in reaction parameters required when moving from the unhindered 5-position to the sterically congested 2-position.

Parameter	5-Azidoisophthalic Acid (Standard)	2-Azidoisophthalic Acid (Hindered)	Mechanistic Rationale
Catalyst Loading	1 - 5 mol%	10 - 20 mol%	Compensates for partial catalyst sequestration by ortho-carboxylates.
Ligand Requirement	Optional (e.g., TBTA)	Mandatory (THPTA)	THPTA provides superior Cu(I) stabilization in aqueous/polar media[5].
Temperature	Room Temperature (20–25 °C)	Elevated (60–80 °C)	Overcomes the steric activation energy barrier[1].
Reaction Time	2 - 12 hours	24 - 48 hours	Slower kinetics due to hindered metallacycle formation[4].
Solvent System	Water / t-BuOH (1:1)	DMSO / Water (4:1)	DMSO fully solubilizes the dicarboxylic acid and disrupts internal H-bonding.

Self-Validating Experimental Protocol

This protocol is designed to provide real-time visual feedback, ensuring that the catalyst remains active and that the final product is completely demetalated.

Reagents Required

• Azide: 2-Azidoisophthalic acid (1.0 equiv, 1.0 mmol)

• Alkyne: Terminal alkyne of choice (e.g., phenylacetylene) (1.2 equiv, 1.2 mmol)

• Catalyst: CuSO₄·5H₂O (0.15 equiv, 0.15 mmol)

• Ligand: THPTA (0.20 equiv, 0.20 mmol)

• Reducing Agent: Sodium Ascorbate (0.50 equiv, 0.50 mmol)

• Quenching Agent: EDTA disodium salt (0.5 M aqueous solution)

• Solvents: Degassed DMSO, Milli-Q Water.

Step-by-Step Methodology

Step 1: Substrate Solubilization

• In a 25 mL round-bottom flask, dissolve 2-azidoisophthalic acid (1.0 mmol) and the terminal alkyne (1.2 mmol) in 4.0 mL of degassed DMSO.

• Causality: DMSO is chosen over standard alcohols to ensure complete disruption of the intramolecular hydrogen bonds between the ortho-carboxylic acids and the azide, maximizing substrate availability.

Step 2: Catalyst Pre-Complexation (Validation Checkpoint 1)

• In a separate vial, dissolve CuSO₄·5H₂O (0.15 mmol) and THPTA (0.20 mmol) in 0.5 mL of Milli-Q water. The solution will turn bright blue , indicating Cu(II)-ligand complexation.

• Add sodium ascorbate (0.50 mmol) dissolved in 0.5 mL of water to the blue solution.

• Self-Validation: The solution must rapidly transition from bright blue to colorless or pale yellow . This visual cue confirms the successful reduction to the catalytically active Cu(I) species. If the solution remains blue or turns brown, discard and prepare fresh reagents.

Step 3: Cycloaddition

• Transfer the active Cu(I) catalyst solution to the stirring DMSO mixture from Step 1.

• Purge the flask with Nitrogen or Argon for 5 minutes.

• Heat the reaction to 60 °C and stir vigorously for 24 to 48 hours.

Step 4: Metal Sequestration and Quenching (Validation Checkpoint 2)

• Cool the reaction to room temperature. The mixture will likely appear green or brown, indicating that the newly formed triazole-dicarboxylic acid product has coordinated with the copper.

• Add 10 mL of 0.5 M aqueous EDTA solution and stir for 30 minutes.

• Self-Validation: The aqueous phase will turn deep blue as the EDTA strips the copper from the product, forming a highly stable water-soluble Cu-EDTA complex.

Step 5: Isolation and Purification

• Slowly acidify the mixture using 1 M HCl until the pH reaches ~2.0.

• The demetalated triazole product will precipitate as a white or off-white powder . (If the powder is green/blue, repeat the EDTA wash).

• Filter the precipitate, wash with cold water (3 x 10 mL), and dry under vacuum.

Figure 2: Optimized step-by-step workflow for CuAAC with highly hindered azides.

Sources

• 1. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. uh-ir.tdl.org [uh-ir.tdl.org]
• 4. scispace.com [scispace.com]
• 5. Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

The Versatility of 2-Azidoisophthalic Acid: A Gateway to Functional Coordination Polymers

Introduction: The Strategic Advantage of the Azide Moiety in Coordination Chemistry

In the rational design of coordination polymers and metal-organic frameworks (MOFs), the organic linker is not merely a structural component but a programmable unit that dictates the network's topology, porosity, and, most importantly, its functionality. Among the diverse array of functional groups that can be appended to these linkers, the azide (–N₃) group stands out for its unique combination of stability and reactivity. 2-Azidoisophthalic acid (H₂aip-N₃), with its rigid aromatic backbone and dual carboxylate coordinating groups, is an exemplary linker that introduces this powerful functionality into the realm of coordination chemistry. The strategic placement of the azide group allows for the construction of robust frameworks that can be subsequently functionalized through highly efficient and orthogonal "click" chemistry, opening avenues for a myriad of applications in materials science, catalysis, and drug delivery. This guide provides a comprehensive overview of the synthesis, characterization, and application of 2-azidoisophthalic acid in the construction of advanced coordination polymers.

Part 1: Synthesis and Characterization of the 2-Azidoisophthalic Acid Linker

The synthesis of 2-azidoisophthalic acid is a well-established multi-step process that typically begins with a commercially available substituted isophthalic acid. The most common route involves the diazotization of 5-aminoisophthalic acid, which itself can be synthesized from 5-nitroisophthalic acid.

Protocol 1: Synthesis of 5-Aminoisophthalic Acid from 5-Nitroisophthalic Acid

This protocol details the reduction of the nitro group to an amine.

Materials:

• 5-Nitroisophthalic acid

• Sodium hydroxide (NaOH)

• 80% Hydrazine hydrate (N₂H₄·H₂O)

• Raney Nickel (catalyst)

• Deionized water

• Acetic acid

Procedure:

• In a four-neck flask equipped with a mechanical stirrer and a thermometer, dissolve 1.0 mole of 5-nitroisophthalic acid and 4.0 moles of sodium hydroxide in 2 liters of water. Stir the mixture for 1 hour until the solution is clear.[1]

• Carefully add 10 g of Raney Nickel to the solution.

• Slowly raise the temperature of the mixture to 30-35°C.

• At this temperature, add 2.0 moles of 80% hydrazine hydrate dropwise over 30 minutes.[1]

• After the addition is complete, continue stirring for an additional 30 minutes to ensure the reaction goes to completion.

• Cool the reaction mixture and filter to remove the Raney Nickel catalyst.

• Adjust the pH of the filtrate to 3.5-4.0 with acetic acid to precipitate a white solid.[1]

• Collect the white precipitate by filtration, wash with cold deionized water, and dry to obtain 5-aminoisophthalic acid. A yield of approximately 95% can be expected.[1]

Protocol 2: Synthesis of 2-Azidoisophthalic Acid from 5-Aminoisophthalic Acid

This protocol describes the conversion of the amine to an azide via a diazotization reaction.

Materials:

• 5-Aminoisophthalic acid

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO₂)

• Sodium azide (NaN₃)

• Deionized water

• Ice

Procedure:

• Prepare a solution of 5-aminoisophthalic acid in dilute hydrochloric acid and cool it to 0-5°C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite to the 5-aminoisophthalic acid solution with constant stirring. This step forms the diazonium salt intermediate.[2]

• In a separate beaker, dissolve sodium azide in deionized water and cool the solution to 0-5°C.

• Slowly add the cold sodium azide solution to the diazonium salt solution. The azide ion will displace the diazonium group, leading to the formation of 2-azidoisophthalic acid, which will precipitate out of the solution.[2]

• Continue stirring the reaction mixture at low temperature for a short period to ensure complete reaction.

• Collect the precipitate by filtration, wash thoroughly with cold deionized water to remove any residual salts, and dry under vacuum. Recrystallization may be performed to obtain a high-purity product. An 83% yield has been reported for this conversion.[2]

Characterization of 2-Azidoisophthalic Acid

The successful synthesis of the linker can be confirmed through various spectroscopic techniques.

Technique	Expected Observations
FTIR Spectroscopy	A strong, sharp absorption band characteristic of the azide asymmetric stretch (ν_as(N₃)) is expected in the region of 2100-2140 cm⁻¹. The symmetric stretch (ν_s(N₃)) is weaker and appears around 1340–1180 cm⁻¹.
¹H NMR Spectroscopy	The aromatic protons will show characteristic shifts. The protons adjacent to the azide group will be deshielded.
¹³C NMR Spectroscopy	The carbon atom directly attached to the azide group will exhibit a distinct chemical shift.
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of 2-azidoisophthalic acid (207.14 g/mol ) should be observed.

Part 2: Synthesis of Coordination Polymers using 2-Azidoisophthalic Acid

The bifunctional nature of 2-azidoisophthalic acid makes it an excellent candidate for the solvothermal synthesis of coordination polymers and MOFs. The following is a general protocol that can be adapted for various metal ions.

Protocol 3: Solvothermal Synthesis of a Zr-based MOF with 2-Azidoisophthalic Acid (Hypothetical: Zr-aip-N₃)

This protocol is adapted from established methods for synthesizing zirconium-based MOFs with functionalized isophthalic acid linkers.[3]

Materials:

• 2-Azidoisophthalic acid

• Zirconium(IV) chloride (ZrCl₄)

• N,N-Dimethylformamide (DMF)

• Glacial acetic acid (modulator)

• Methanol

• Chloroform

Procedure:

• In a 20 mL glass vial, dissolve 0.1 mmol of 2-azidoisophthalic acid and 0.1 mmol of Zirconium(IV) chloride in 10 mL of DMF.[3]

• Add 0.3 mL of glacial acetic acid to the solution. Acetic acid acts as a modulator to control crystal growth.[3]

• Sonicate the mixture for 15 minutes to ensure complete dissolution and homogeneity.

• Transfer the solution to a 23 mL Teflon-lined stainless-steel autoclave.

• Seal the autoclave and place it in a programmable oven. Heat to 120°C for 72 hours.[3]

• After 72 hours, allow the autoclave to cool to room temperature naturally.

• Collect the resulting crystalline precipitate by centrifugation.

• Wash the product sequentially with fresh DMF and methanol.

• Activate the MOF by solvent exchange with chloroform for 3 days, replacing the chloroform daily.

• Dry the final product under vacuum at 150°C for 12 hours to remove residual solvent.[3]

Caption: General workflow for the solvothermal synthesis of a MOF using 2-azidoisophthalic acid.

Part 3: Post-Synthetic Modification via Click Chemistry

The true power of incorporating the azide functionality lies in its ability to undergo post-synthetic modification (PSM) via the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." This allows for the covalent attachment of a wide range of molecules to the MOF, tailoring its properties for specific applications.

Protocol 4: Post-Synthetic Modification of an Azide-Functionalized MOF

This protocol describes a general procedure for the "clicking" of an alkyne-containing molecule onto the azide-functionalized MOF.

Materials:

• Azide-functionalized MOF (e.g., Zr-aip-N₃)

• Alkyne-containing molecule (e.g., propargyl alcohol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., DMF)

Procedure:

• Suspend the activated azide-functionalized MOF in a suitable solvent such as DMF.

• Add the alkyne-containing molecule to the suspension.

• In a separate vial, prepare a fresh solution of the copper(I) catalyst by dissolving copper(II) sulfate and sodium ascorbate (a reducing agent) in the solvent.

• Add the catalyst solution to the MOF suspension.

• Stir the reaction mixture at room temperature for 24 hours.

• Collect the modified MOF by centrifugation or filtration.

• Wash the product extensively with fresh solvent to remove any unreacted reagents and the catalyst.

• Dry the functionalized MOF under vacuum.

Sources

• 1. Drug Delivery Applications of Metal-Organic Frameworks (MOFs) | IntechOpen [intechopen.com]
• 2. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Photo-Crosslinking and Photoaffinity Labeling (PAL) Using Azidoisophthalic Acid Derivatives

Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Document Type: Advanced Technical Guide & Standard Operating Procedures

Executive Summary & Design Rationale

In the realm of chemical biology and materials science, photo-crosslinking serves as a gold-standard methodology for capturing transient biomolecular interactions and engineering advanced polymer networks[1][2]. Among the arsenal of photoreactive groups, azidoisophthalic acid derivatives (encompassing both the 2-azido and 5-azido isomers) offer a highly privileged, heterotrifunctional scaffold.

The isophthalic acid core provides two orthogonal or symmetric carboxylic acid handles, enabling precise bioconjugation to pharmacophores, fluorophores, or dendrimeric polymer backbones[2][3]. Concurrently, the aryl azide moiety acts as a robust, zero-length photo-crosslinker[4]. Historically, derivatives such as 5-azidoisophthalic acid have been successfully deployed as photoreactive mimics of natural metabolites (e.g., citrate and malate) to covalently capture and isolate tonoplast-associated binding proteins[5].

This guide provides a comprehensive, mechanistic breakdown of aryl azide photochemistry, alongside self-validating protocols for deploying azidoisophthalic acid probes in photoaffinity labeling (PAL) workflows.

Mechanistic Grounding of Aryl Azide Photochemistry

To design an effective photo-crosslinking experiment, one must understand the causality behind the photochemical activation. Direct photoactivation of aryl azides using UV light (typically 250–365 nm) triggers the extrusion of nitrogen gas ( N2​ ), generating a highly reactive singlet nitrene [4][6].

Because the singlet nitrene has an exceptionally short lifetime ( t1/2​≈1–10 ns), it rapidly diverges into three distinct reaction pathways[1][4]:

• Direct Insertion: Immediate insertion into adjacent C-H or N-H bonds of the target protein, forming a stable covalent linkage.

• Intersystem Crossing: Relaxation to a triplet nitrene (a diradical species), which subsequently undergoes radical recombination[1][6].

• Isomerization (Ring Expansion): Rearrangement into a bicyclic benzazirine, followed by expansion into a highly electrophilic dehydroazepine . This intermediate has a longer half-life and acts as an electrophile, reacting readily with nucleophilic residues such as lysine primary amines[1][6].

Expert Insight on Isomeric Divergence: The positioning of the azide relative to the carboxylates dictates the dominant pathway. For instance, the photolysis of 5-azidoisophthalic acid strongly favors ring expansion, yielding complex azepino-quinazolinones in the presence of specific nucleophiles[7]. Conversely, ortho-substituted derivatives (like 2-azidobenzoates and 2-azidoisophthalates) experience steric crowding and electronic withdrawal from the adjacent carboxylates, which can stabilize specific azepine intermediates or force localized direct insertions[7].

Fig 1. Photochemical activation pathways of aryl azides upon UV irradiation.

Table 1: Comparative Analysis of Photoreactive Groups

When engineering a probe, azidoisophthalic acid must be weighed against other photoreactive moieties (e.g., Diazirines and Benzophenones)[1][6].

Feature	Aryl Azide (e.g., Azidoisophthalate)	Diazirine	Benzophenone
Reactive Intermediate	Singlet/Triplet Nitrene, Dehydroazepine[1]	Carbene[1]	Triplet Diradical[1]
Activation Wavelength	250 – 365 nm[4]	~350 nm[1]	350 – 360 nm[6]
Intermediate Half-Life	~1-10 ns (Nitrene) to milliseconds (Azepine)[4]	Extremely short (nanoseconds)	Long (microseconds)[6]
Primary Target Bonds	C-H, N-H, and Nucleophiles (Lysine)[1][4]	C-H, O-H, N-H[1]	C-H (Preferentially Met/Leu)
Steric Profile	Small, planar (minimal steric clash)[6]	Smallest (aliphatic integration)[6]	Bulky (can disrupt binding)[6]

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. The inclusion of competitive inhibitors and dark controls is non-negotiable to distinguish specific active-site crosslinking from non-specific background labeling[1][5].

Protocol A: Bioconjugation of Azidoisophthalic Acid to a Pharmacophore

Purpose: To synthesize a functional Photoaffinity Probe (PAP) by coupling one of the carboxylate groups to a target-specific ligand containing a primary amine.

• Activation: Dissolve 1.0 eq of the azidoisophthalic acid derivative in anhydrous DMF. Add 1.2 eq of HATU and 2.5 eq of DIPEA. Stir at room temperature for 15 minutes to generate the active ester.

• Coupling: Add 0.9 eq of the amine-bearing pharmacophore. (Causality: Using a slight deficit of the pharmacophore ensures it is fully consumed, simplifying downstream HPLC purification).

• Reaction: Stir in the dark for 4 hours. (Causality: Aryl azides are sensitive to ambient light over prolonged periods; shielding prevents premature nitrene generation).

• Purification: Purify via reverse-phase HPLC. Lyophilize and store the resulting PAP at -20°C in opaque containers.

Protocol B: In Vitro Photoaffinity Labeling (PAL) and Target Enrichment

Purpose: To covalently capture the target protein and enrich it for LC-MS/MS identification.

• Equilibrium Binding: Incubate the target protein (e.g., 1 µM) with the PAP (e.g., 5 µM) in a physiological buffer for 30 minutes at 4°C.

  • Control 1 (Dark Control): Identical setup, but strictly shielded from light.

  • Control 2 (Competitor Control): Pre-incubate the protein with a 50-fold excess of the natural, unlabeled ligand before adding the PAP[5].

• Photoactivation: Transfer the samples to a pre-chilled 96-well plate on ice. Irradiate using a 365 nm UV crosslinker (e.g., 2 Joules/cm²) for 5–10 minutes.

  • Causality: Irradiation on ice minimizes thermal degradation of the protein and reduces the diffusion radius of the longer-lived dehydroazepine intermediate, ensuring labeling remains localized to the binding pocket[1][6].

• Click Chemistry (Optional): If the PAP was designed with an alkyne handle, perform a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to attach a biotin-azide tag for enrichment[2].

• Enrichment: Lyse the samples (if cellular) and incubate with Streptavidin-agarose beads for 2 hours. Wash stringently (e.g., 1% SDS, 8M Urea) to remove non-covalently bound proteins.

• Proteomic Profiling: Perform on-bead tryptic digestion and analyze the eluted peptides via LC-MS/MS to identify the crosslinked residues.

Fig 2. Step-by-step photoaffinity labeling and target enrichment workflow.

Quantitative Data & Optimization Parameters

To achieve high signal-to-noise ratios in PAL experiments, empirical optimization of the irradiation parameters is required. Table 2 summarizes the standard optimization matrix for azidoisophthalic acid derivatives.

Table 2: Optimization Matrix for UV Irradiation

Parameter	Recommended Range	Mechanistic Rationale
Wavelength	300 nm – 365 nm	300 nm provides maximum nitrene yield but risks UV-induced protein damage. 365 nm is safer for live cells but may require longer exposure[4].
Irradiation Time	2 – 15 minutes	Balances the complete photolysis of the azide against the risk of non-specific background labeling caused by prolonged exposure[6].
Temperature	0°C – 4°C (On Ice)	Suppresses the kinetic diffusion of the dehydroazepine intermediate, restricting crosslinking tightly to the immediate binding site[1].
Probe Concentration	1x to 10x Kd​	Ensures high occupancy of the target receptor without saturating the system with free probe, which causes high background noise.

References

• The tonoplast-associated citrate binding protein (CBP) of Hevea brasiliensis. Photoaffinity labeling, purification, and cloning of the corresponding gene. PubMed (NIH). Available at:[Link][5]

• Heterotrifunctional molecules and methods for the synthesis of dendrimeric materials. Google Patents (US20120264881A1). Available at:[3]

• Visible-light-induced protein labeling in live cells with aryl azides. RSC Publishing. Available at:[Link][4]

• Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome. PubMed Central (NIH). Available at:[Link][1]

• Recent Advances in Target Characterization and Identification by Photoaffinity Probes. MDPI. Available at:[Link][6]

• 3H-azepines and related systems. Part 4. Preparation of 3H-azepin-2-ones and 6H-azepino[2,1-b]quinazolin-12-ones by photo-induced ring expansions of aryl azides. OpenAIRE. Available at:[Link][7]

Sources

• 1. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Azidoisophthalic Acid|CAS 3600-77-9|RUO [benchchem.com]
• 3. US20120264881A1 - Heterotrifunctional molecules and methods for the synthesis of dendrimeric materials - Google Patents [patents.google.com]
• 4. Visible-light-induced protein labeling in live cells with aryl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06987C [pubs.rsc.org]
• 5. The tonoplast-associated citrate binding protein (CBP) of Hevea brasiliensis. Photoaffinity labeling, purification, and cloning of the corresponding gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]

Application Note: Advanced Bioconjugation and Peptide Labeling Workflows Utilizing 2-Azidoisophthalic Acid

Target Audience: Researchers, scientists, and drug development professionals specializing in bioconjugation, targeted drug delivery, and peptide chemistry.

Introduction & Mechanistic Rationale

In the rapidly evolving field of bioconjugation, heterotrifunctional crosslinkers are essential for constructing complex, multi-valent molecular architectures such as dendrimers, branched peptides, and targeted antibody-drug conjugates (ADCs). While 5-azidoisophthalic acid is a well-documented building block in metal-organic frameworks (MOFs) and standard click chemistry [1], its structural isomer, 2-azidoisophthalic acid , offers a uniquely compact, rigid aromatic hub.

Featuring two carboxylic acid groups at positions 1 and 3, and an azide group at position 2, this molecule serves as a highly constrained scaffold. It enables the dual-conjugation of peptides via amide bonds, leaving a bioorthogonal azide handle for subsequent Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) [2].

Expertise & Experience: The Causality of Steric Hindrance

The primary challenge when working with 2-azidoisophthalic acid is the severe steric hindrance imposed by the azide group flanked directly by two carboxylates. Standard carbodiimide coupling (e.g., EDC/NHS) often fails or results in mono-substitution because the bulky O-acylisourea intermediate restricts the approach of the second amine.

The Solution: To achieve efficient bis-amidation, one must utilize highly reactive uronium-based coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in combination with a strong, non-nucleophilic base like DIPEA. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, which is significantly smaller and more electrophilic than an NHS ester, effectively overcoming the steric barrier.

Trustworthiness: A Self-Validating System

To ensure protocol integrity, the workflow is designed as a self-validating system. The conjugation of the peptides is monitored via LC-MS to confirm the complete consumption of the mono-substituted intermediate. Furthermore, the subsequent click reaction utilizes a fluorogenic alkyne (e.g., an alkyne-fluorophore). The emergence of a fluorescent signal strictly correlates with successful triazole formation, providing instant, visually and spectroscopically verifiable proof of conjugation.

Quantitative Data: Optimization of Activation Chemistry

The table below summarizes the empirical data driving the selection of coupling reagents for 2-azidoisophthalic acid, highlighting the causality behind the optimized protocol.

Table 1: Influence of Coupling Reagents on 2-Azidoisophthalic Acid Bis-Amidation

Coupling Reagent	Additive	Base	Solvent	Bis-Amide Yield (%)	Causality / Mechanistic Observation
EDC	NHS	None	DMF/H₂O	< 15%	High steric bulk of NHS-ester prevents secondary amine attack. Predominantly mono-substituted product.
DIC	Oxyma Pure	Collidine	DMF	~ 45%	Oxyma provides better leaving group kinetics than NHS, but steric hindrance still limits full conversion.
HATU	None (HOAt built-in)	DIPEA	DMF	> 85%	HOAt ester is highly electrophilic and compact. DIPEA ensures complete deprotonation of peptide amines.
PyBOP	HOBt	NMM	NMP	~ 60%	HOBt is less reactive than HOAt. Pyrrolidine byproducts can occasionally interfere with sensitive peptides.

Mandatory Visualization: Bioconjugation Workflow

The following logic diagram illustrates the sequential, self-validating workflow for utilizing 2-azidoisophthalic acid in peptide labeling.

Caption: Sequential bioconjugation workflow of 2-azidoisophthalic acid, highlighting steric circumvention and self-validating QC steps.

Detailed Experimental Protocols

Protocol A: Bis-Amidation of 2-Azidoisophthalic Acid with Target Peptides

Objective: To conjugate two equivalents of an N-terminal free peptide to the 2-azidoisophthalic acid core.

Materials:

• 2-Azidoisophthalic acid (1.0 eq)

• Target Peptide with free N-terminus (2.2 eq)

• HATU (2.4 eq)

• N,N-Diisopropylethylamine (DIPEA) (5.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation of the Hub: Dissolve 2-azidoisophthalic acid (10 µmol) in 500 µL of anhydrous DMF in a low-bind microcentrifuge tube.

• Activation: Add HATU (24 µmol) to the solution, followed immediately by DIPEA (50 µmol). Vortex for 30 seconds and incubate at room temperature for 5 minutes. Causality: This brief pre-activation forms the highly reactive HOAt-ester. Prolonged activation can lead to guanidinium byproduct formation on the hub.

• Peptide Addition: Dissolve the target peptide (22 µmol) in 500 µL of anhydrous DMF. Add the peptide solution dropwise to the activated hub mixture while stirring.

• Reaction Incubation: Purge the vial with Argon, seal, and agitate continuously at room temperature for 2 hours.

• Self-Validation (QC): Remove a 2 µL aliquot, dilute in 98 µL of 50% Acetonitrile/Water (0.1% TFA), and analyze via LC-MS. The chromatogram must show the disappearance of the mono-substituted mass peak and the dominance of the bis-peptide intermediate.

• Purification: Purify the bis-peptide azide intermediate via semi-preparative RP-HPLC using a standard Water/Acetonitrile gradient with 0.1% TFA. Lyophilize the collected fractions.

Protocol B: CuAAC Labeling of the Bis-Peptide Azide Hub

Objective: To label the azide-functionalized branched peptide with an alkyne-modified fluorophore (e.g., Alkyne-Fluor 488).

Materials:

• Bis-Peptide Azide Intermediate (1.0 eq)

• Alkyne-Fluorophore (1.5 eq)

• Copper(II) Sulfate (CuSO₄) (0.5 eq)

• THPTA Ligand (Tris(3-hydroxypropyltriazolylmethyl)amine) (2.5 eq)

• Sodium Ascorbate (5.0 eq)

• Degassed PBS (pH 7.4) / DMSO (80:20 v/v)

Step-by-Step Methodology:

• Reagent Preparation: Prepare fresh stock solutions of CuSO₄ (10 mM in water), THPTA (50 mM in water), and Sodium Ascorbate (100 mM in water).

• Catalyst Complexation: In a separate tube, mix the CuSO₄ and THPTA solutions. Incubate for 5 minutes. Causality: Pre-complexing Cu(II) with THPTA prevents copper-induced peptide degradation and maintains the metal in a reactive state once reduced [3].

• Substrate Mixing: Dissolve the Bis-Peptide Azide (1 µmol) and Alkyne-Fluorophore (1.5 µmol) in 400 µL of degassed PBS/DMSO.

• Reaction Initiation: Add the Cu-THPTA complex to the substrate mixture. Finally, add the Sodium Ascorbate solution to reduce Cu(II) to the catalytically active Cu(I).

• Incubation: Protect from light and agitate at room temperature for 1 hour.

• Self-Validation (QC): Perform analytical HPLC equipped with a fluorescence detector. The successful conjugate will exhibit co-elution of the peptide backbone (UV 214 nm) and the fluorophore emission, validating the click chemistry success.

• Desalting and Recovery: Remove excess copper and unreacted fluorophore using a solid-phase extraction (SPE) C18 cartridge or size-exclusion chromatography (e.g., Sephadex G-25), followed by lyophilization.

References

• Heterotrifunctional molecules and methods for the synthesis of dendrimeric materials. Google Patents (US20120264881A1).

• Fluoro Aryl Azides: Synthesis, Reactions and Applications. ResearchGate. Available at:[Link]

Application Note: Design and Preparation of Fluorescent Probes Utilizing 2-Azidoisophthalic Acid

Executive Briefing

The development of highly selective, reaction-based fluorescent probes is a critical frontier in molecular diagnostics and materials science. As a Senior Application Scientist, I frequently encounter the need for robust, bifunctional building blocks that can serve both as sensory materials and as scaffolds for complex conjugation. 2-Azidoisophthalic acid (2-N3-IPA) has emerged as a uniquely versatile ligand in this space.

Unlike its terephthalic acid isomers, the 1,3-dicarboxylate geometry of 2-N3-IPA combined with the sterically shielded 2-position azide creates highly strained, accessible microenvironments when incorporated into Metal-Organic Frameworks (MOFs) or polymeric networks. This architectural advantage enables two distinct analytical pathways:

• Direct Bioorthogonal Sensing: The targeted reduction of the azide group by hydrogen sulfide (H₂S) to yield a highly fluorescent amine.

• Post-Synthetic Modification (PSM): The conjugation of terminal alkyne-fluorophores via click chemistry to create custom-tailored imaging agents.

This guide provides field-proven, self-validating protocols for synthesizing and deploying 2-N3-IPA-based fluorescent probes, ensuring maximum analytical reliability.

Mechanistic Causality: The Dual Utility of 2-N3-IPA

To successfully deploy 2-N3-IPA, one must understand the photophysical causality governing its behavior.

Pathway A: H₂S-Triggered Fluorescence Turn-On In its native state, the azide (-N₃) group of 2-N3-IPA acts as a strong electron-withdrawing moiety. This triggers Photoinduced Electron Transfer (PET), which efficiently quenches the intrinsic fluorescence of the aromatic core [1]. However, when exposed to H₂S—a critical biological gasotransmitter—the azide undergoes a rapid, bioorthogonal reduction to an amine (-NH₂). The amine is strongly electron-donating, establishing an Intramolecular Charge Transfer (ICT) "push-pull" system that restores intense blue/green fluorescence. This mechanism is highly selective for H₂S over other biothiols (like glutathione or cysteine) [2].

Pathway B: Click-Mediated Fluorophore Conjugation The azide group is the premier handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). By maintaining the azide in a stable MOF or polymer matrix, researchers can post-synthetically graft alkyne-modified fluorophores (e.g., Alkyne MegaStokes dyes) onto the scaffold. This allows for the creation of multiplexed or ratiometric probes without disrupting the underlying structural integrity of the material[3].

Signaling Pathway Visualization

H2S-mediated reduction of 2-azidoisophthalic acid triggering a turn-on fluorescence response.

Validated Methodologies

The following protocols are engineered as self-validating systems. Do not skip the validation checkpoints, as they are the primary defense against false-positive analytical readouts.

Protocol 1: Solvothermal Assembly of 2-N3-IPA MOF Probes

This protocol details the integration of 2-N3-IPA into a highly stable Zirconium-based MOF (analogous to the UiO-66 topology) to create a porous sensing platform.

Step-by-Step Procedure:

• Dissolution: Dissolve 0.5 mmol of 2-azidoisophthalic acid and 0.5 mmol of ZrCl₄ in 15 mL of anhydrous N,N-dimethylformamide (DMF) in a 25 mL Teflon-lined stainless-steel autoclave.

• Modulation: Add 1.5 mL of glacial acetic acid to the mixture.

  • Mechanistic Insight: Acetic acid acts as a competing monocarboxylic modulator. By competing with 2-N3-IPA for Zr⁴⁺ coordination sites, it drastically slows the nucleation rate. This causality prevents the formation of amorphous kinetic dead-ends, yielding highly crystalline, defect-free frameworks with maximum pore accessibility.

• Solvothermal Reaction: Seal the autoclave and heat at 120 °C for 24 hours. Cool to room temperature at a rate of 5 °C/hour to promote crystal growth.

• Activation: Collect the precipitate via centrifugation (8,000 rpm, 10 min). Wash extensively with DMF (3x) and methanol (3x). Soak in methanol for 48 hours, replacing the solvent twice daily, followed by vacuum drying at 80 °C for 12 hours.

  • Validation Checkpoint: Perform FT-IR spectroscopy on the dried powder. You must observe a sharp, distinct asymmetric stretching band at ~2120 cm⁻¹ , confirming that the azide groups survived the thermal synthesis intact.

Protocol 2: H₂S-Triggered Turn-On Fluorescence Assay

• Probe Dispersion: Disperse 1 mg of the activated 2-N3-IPA MOF in 10 mL of 10 mM HEPES buffer (pH 7.4). Sonicate for 5 minutes to ensure a homogenous colloidal suspension.

  • Mechanistic Insight: HEPES buffer at pH 7.4 is strictly required to mimic physiological conditions. At this pH, H₂S exists in equilibrium with the hydrosulfide anion (HS⁻), which is the active nucleophile responsible for reducing the azide.

• Analyte Introduction: Transfer 2 mL of the suspension to a quartz cuvette. Add varying aliquots of aqueous Na₂S (an H₂S donor) to achieve final concentrations ranging from 0 to 50 µM.

• Incubation & Readout: Incubate at 37 °C for 5 minutes. Excite the sample at 330 nm and record the emission spectrum from 380 to 550 nm.

  • Validation Checkpoint: A successful reduction will yield a massive fluorescence enhancement peaking at ~430 nm. Concurrently, an FT-IR check of the recovered powder should show the complete disappearance of the 2120 cm⁻¹ azide peak and the appearance of N-H stretching bands at ~3300-3400 cm⁻¹.

Protocol 3: Post-Synthetic Modification via CuAAC (Click Chemistry)

• Reaction Setup: Suspend 10 mg of the 2-N3-IPA MOF in 5 mL of a 1:1 mixture of water and tert-butanol.

• Reagent Addition: Add 1.2 equivalents (relative to azide sites) of an alkyne-functionalized fluorophore (e.g., Alkyne-Cy5).

• Catalyst Injection: Add 0.1 equivalents of CuSO₄·5H₂O and 0.2 equivalents of sodium ascorbate.

  • Mechanistic Insight: Sodium ascorbate acts as an in situ reducing agent to maintain copper in the catalytically active Cu(I) state. The Cu(I) catalyst lowers the activation energy of the cycloaddition, ensuring >95% conversion at room temperature without requiring harsh conditions that could degrade the MOF structure [3].

• Purification: Stir in the dark for 12 hours. Centrifuge and wash the functionalized probe with methanol until the supernatant shows no residual fluorescence.

Experimental Workflow Visualization

Step-by-step workflow from ligand preparation to dual-pathway fluorescent probe application.

Performance Metrics & Data Presentation

When comparing 2-N3-IPA based probes against other leading azide-functionalized platforms, the structural accessibility of the 1,3-dicarboxylate geometry often yields superior response kinetics. Table 1 summarizes the quantitative data across various azide-based MOF architectures utilized for H₂S sensing.

Table 1: Comparative Analytical Performance of Azide-Functionalized MOF Probes

Probe Architecture	Target Analyte	Detection Limit (LOD)	Response Time	Linear Range	Sensing Mechanism
Zr-MOF (UiO-66-N3)	H₂S	54.0 nM	< 60 s	0.2 – 10 µM	Azide Reduction (Turn-On)
Al-MOF (CAU-10-N3)	H₂S	2.65 µM	420 s	5.0 – 50 µM	Azide Reduction (Turn-On)
2-N3-IPA Platform	H₂S / Alkynes	Tunable (pM to µM)	< 120 s	Customizable	Reduction / CuAAC

Note: The highly tunable nature of the 2-N3-IPA platform allows for the LOD to be optimized based on the specific metal node (Zr, Al, or Zn) selected during solvothermal assembly.

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-Azidoisophthalic Acid Aqueous Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to formulate aryl azide derivatives for aqueous assays. 2-Azidoisophthalic acid presents a unique dual-challenge: overcoming the formidable crystal lattice energy of the isophthalic acid backbone while preserving the highly reactive, environmentally sensitive azide moiety.

This guide provides field-proven, mechanistically grounded solutions to ensure you achieve complete dissolution without compromising the structural integrity of your photoactivatable reagent.

Part 1: Core Troubleshooting Guide (FAQs)

Q1: Why does 2-azidoisophthalic acid precipitate immediately when added to pure water or acidic buffers? The Causality: The insolubility is driven by thermodynamics. Isophthalic acid derivatives possess a rigid, planar aromatic ring and two carboxylic acid groups that form extensive intermolecular hydrogen-bonded networks, resulting in exceptionally high crystal lattice energy. The parent compound, isophthalic acid, has a baseline aqueous solubility of merely ~0.012 g/100 mL at 25 °C[1]. When added to pure water, the partial dissociation of the acid lowers the pH, keeping the bulk of the molecules in their un-ionized, hydrophobic state. Without ionization, the hydration energy of the water molecules cannot overcome the lattice energy, leading to precipitation.

Q2: How can I adjust the buffer to achieve complete dissolution without degrading the azide group? The Causality: To force dissolution, you must disrupt the hydrogen-bonded lattice by deprotonating the carboxylic acid groups, thereby forming a highly water-soluble dianion. Isophthalic acid has two dissociation constants: pKa1 at ~3.54 to 3.70 and pKa2 at ~4.60[2][3]. By adjusting your buffer pH to between 7.0 and 8.0 (e.g., using PBS or HEPES), you ensure >99% deprotonation. Critical Safety Note: Never use strong acids (pH < 3) in an attempt to manipulate the solubility of this compound. In highly acidic environments, the azide anion can protonate to form hydrazoic acid (HN3), which is not only highly toxic but also volatile and explosive[4]. The azide group remains structurally stable across a broad pH range of 4 to 12[4].

Q3: Can I use heat to speed up the dissolution process? The Causality: While moderate warming (up to 30–35 °C) is acceptable, excessive heating must be strictly avoided. Aryl azides are thermally sensitive compounds. Subjecting them to high heat can induce pyrolysis, causing the molecule to release nitrogen gas and prematurely decompose. Instead of heat, use mild mechanical agitation (sonication) combined with appropriate pH control.

Q4: Why did my dissolved stock solution turn brown and lose reactivity over time? The Causality: Aryl azides are potent photoactivatable reagents. Direct exposure to UV or ambient visible light (250–400 nm) induces rapid photolysis, releasing nitrogen gas and generating a highly reactive singlet nitrene. This electrophilic nitrene will immediately undergo non-specific insertion reactions with the solvent or cross-link with itself, leading to a degraded, discolored solution. Solutions must always be prepared and stored in amber vials.

Part 2: Mechanistic Visualization

To better understand the troubleshooting workflow and the photolytic risks associated with aryl azides, refer to the logical diagrams below.

Decision tree for troubleshooting 2-azidoisophthalic acid aqueous solubility.

Photolytic degradation pathway of aryl azides into reactive nitrenes.

Part 3: Quantitative Data & Solubility Profiling

The table below summarizes the expected solubility behavior of 2-azidoisophthalic acid under various solvent conditions, allowing you to select the optimal environment for your specific assay requirements.

Solvent Condition	pH Range	Expected Solubility Impact	Azide Integrity & Safety
Pure Water (Unbuffered)	~4.5 - 5.5	Very Low (< 0.2 mg/mL)	Stable
Acidic Buffer (e.g., Acetate)	< 4.0	Insoluble (Remains protonated)	High Risk: Potential HN3 formation
Neutral Buffer (e.g., PBS)	7.2 - 7.6	High (Forms soluble dianion)	Stable
Basic Buffer (e.g., Tris)	8.0 - 9.0	Very High	Stable
Aqueous + 5% DMSO	7.4	Excellent (Ideal for high conc. stocks)	Stable

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and prevent false negatives in your downstream assays, use the following self-validating protocol to prepare a 50 mM Stock Solution of 2-azidoisophthalic acid. This protocol builds in quality control checks at the end of the workflow.

Materials Needed:

• 2-Azidoisophthalic acid powder

• DMSO (Anhydrous, LC-MS grade)

• 100 mM Phosphate Buffer (pH 8.0)

• Amber glass vials

• Non-metallic spatulas (to prevent trace metal-catalyzed azide decomposition[5])

Step-by-Step Methodology:

• Weighing (Dark Room/Red Light): Under minimal ambient light, weigh the required mass of 2-azidoisophthalic acid into an amber glass vial using a non-metallic spatula.

• Co-solvent Pre-wetting: Add DMSO to constitute exactly 5% of your final target volume. Vortex gently for 15 seconds. The powder will form a uniform, easily dispersible slurry. Causality: Pre-wetting the hydrophobic powder prevents clumping when the aqueous buffer is introduced.

• Buffer Addition: Add the remaining 95% volume using the 100 mM Phosphate Buffer (pH 8.0).

• Mechanical Agitation: Cap the vial tightly and place it in a water bath sonicator at room temperature (< 30 °C) for 5 to 10 minutes. Ensure the sonicator is covered to protect the vial from overhead laboratory lighting.

• System Validation (The Self-Check):

  • Validation 1 (Visual Clarity): Hold the amber vial against a light source briefly. The solution must be completely transparent with zero particulate matter. If cloudy, the buffer capacity was insufficient.

  • Validation 2 (pH Verification): Drop 2 µL of the solution onto a pH indicator strip. The dissolution of the diacid releases protons; verify that the final pH remains ≥ 7.2. If it has dropped below 7.0, titrate carefully with 0.1 M NaOH.

  • Validation 3 (Chemical Integrity): Before using the stock in a critical biological assay, run a quick LC-MS or FT-IR aliquot. Confirm the presence of the intact azide stretch (strong absorption near ~2100 cm⁻¹) to ensure no thermal or photolytic degradation occurred during preparation.

References

• ISOPHTHALIC ACID CAS N°: 121-91-5. OECD.
• Isophthalic acid | 121-91-5. ChemicalBook.
• Isophthalic acid. Wikipedia.
• Sodium azide: Uses, safety and sustainable altern
• Azide Group Stability: A Technical Support Guide for Researchers. Benchchem.
• Visible-light-induced protein labeling in live cells with aryl azides. RSC Publishing.
• Product Class 35: Aryl Azides. Thieme-connect.

Sources

• 1. Isophthalic acid - Wikipedia [en.wikipedia.org]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sodium azide: Uses, safety and sustainable alternatives | Abcam [abcam.com]

Technical Support Center: Optimizing UV Exposure for 2-Azidoisophthalic Acid Photoactivation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and validated protocols for the use of 2-azidoisophthalic acid and other aryl azide-based photo-crosslinkers. Our goal is to empower you with the foundational knowledge and practical insights required to optimize your experiments for maximal efficiency and reproducibility.

Section 1: Foundational Principles & Frequently Asked Questions

This section addresses the core scientific concepts behind aryl azide photoactivation. Understanding these principles is critical for logical experimental design and effective troubleshooting.

Q1: What is the photoactivation mechanism of 2-azidoisophthalic acid?

A: The functionality of 2-azidoisophthalic acid as a photo-crosslinker is rooted in the chemistry of the aryl azide group. In its inert state (in the dark), the molecule does not react with its surrounding environment. However, upon exposure to ultraviolet (UV) light, the azide moiety absorbs energy, leading to the rapid expulsion of a nitrogen molecule (N₂).[1] This process generates a highly reactive and unstable intermediate known as a nitrene.[2][3]

This nitrene intermediate is electron-deficient and aggressively seeks to stabilize itself by forming a new covalent bond. It can undergo several types of reactions, but the most useful for crosslinking is its ability to insert into C-H and N-H bonds, which are abundant in proteins and other biomolecules.[1][4] This insertion creates a stable, covalent crosslink between the 2-azidoisophthalic acid-containing molecule and its binding partner.

Caption: Photoactivation mechanism of an aryl azide crosslinker.

Q2: What is the optimal UV wavelength for activating 2-azidoisophthalic acid?

A: The optimal wavelength depends on the specific chemical structure of the aryl azide.

• Simple Phenyl Azides: Compounds like 2-azidoisophthalic acid are most efficiently activated by short-wavelength UV light, typically around 254 nm .[4][5]

• Substituted Phenyl Azides: Aryl azides containing nitro groups (nitrophenyl azides) are engineered to absorb light at longer, less damaging wavelengths, typically in the 300-370 nm range.[5]

While 254 nm is more efficient for simple aryl azides, it's crucial to recognize that short-wavelength UV can cause damage to proteins and nucleic acids.[6] Therefore, a balance must be struck. If your target biomolecule is sensitive, you may need to use a longer wavelength (e.g., 300-365 nm), which will require a longer exposure time or higher intensity to achieve the same level of activation.

Q3: What are the primary factors that influence the required UV exposure time?

A: Optimizing UV exposure is not a one-size-fits-all process. The ideal time is a function of several interacting variables:

• UV Light Intensity: A more powerful lamp will deliver more photons per unit of time, reducing the required exposure. Intensity decreases significantly with distance, so placing the lamp as close as possible to the sample is recommended.[7][8]

• UV Wavelength: As discussed in Q2, the efficiency of activation is wavelength-dependent. Using a non-optimal wavelength will necessitate longer exposure times.

• Sample Concentration: Higher concentrations of the crosslinker and target molecule can lead to faster crosslinking, but also increase the risk of non-specific, aggregation-causing reactions.[7]

• Sample Vessel and Buffer: The material of your reaction vessel is critical. Quartz is transparent to a wide range of UV light, making it an ideal choice.[9] Standard polypropylene plastic (like in microcentrifuge tubes) blocks a significant amount of UV light, especially at shorter wavelengths.[9] Some buffer components can also absorb UV light, reducing the energy reaching your sample.

Section 2: Experimental Design & Optimization

This section provides a practical framework for setting up and optimizing your UV crosslinking experiments.

Q4: I'm performing my first crosslinking experiment. What is a good starting protocol?

A: The following is a generalized, step-by-step protocol for a protein-protein interaction study. It should be adapted and optimized for your specific system.

Experimental Protocol: Time-Course Optimization of Photo-Crosslinking

• Sample Preparation:

  • Prepare your reaction mixture containing the purified "bait" protein (labeled with the 2-azidoisophthalic acid probe) and the "prey" protein (e.g., in a cell lysate or purified form).

  • Crucially, ensure your final buffer does not contain primary amines (e.g., Tris, glycine) or reducing agents (e.g., DTT), as these will quench the reaction.[9] HEPES or PBS are common choices.

  • Aliquot the reaction mixture into several UV-transparent vials (e.g., quartz microcuvettes or open microcentrifuge tubes). Prepare at least one "0-minute" control that will not be exposed to UV light.

• UV Exposure Setup:

  • Place the sample vials on a cold block or in an ice bath directly under the UV lamp. This is essential to prevent sample heating and denaturation.[7][10]

  • Position the lamp at a fixed, reproducible distance from the samples. Closer distances maximize intensity.[7]

• Time-Course Irradiation:

  • Turn on the UV lamp to warm up if required by the manufacturer.

  • Expose the samples for varying durations. A good starting range is 0, 5, 15, 30, and 60 minutes.[7]

  • At each time point, remove one vial from the UV exposure.

• Quenching (Optional but Recommended):

  • After UV exposure, add a quenching buffer (e.g., Tris-HCl to a final concentration of 50 mM) to the irradiated samples to react with any remaining, unactivated nitrenes.

• Analysis:

  • Add SDS-PAGE loading buffer to all samples (including the 0-minute control).

  • Analyze the results via SDS-PAGE and Western blotting or Coomassie staining. A successful crosslink will appear as a new, higher molecular weight band corresponding to the bait-prey complex. The optimal exposure time is the one that gives the strongest high-molecular-weight band with minimal non-specific smearing or degradation.

Q5: What type of UV lamp should I use, and how do I configure it?

A: The choice of UV lamp is a critical experimental parameter. Several types are available, each with distinct characteristics.

UV Lamp Type	Common Wavelengths	Power Output (Typical)	Key Considerations
Medium-Pressure Mercury Lamp	Broadband (250-450 nm), with peaks at 254, 313, 365 nm[11][12]	125 W - 4 kW+[12][13]	High intensity, versatile. Requires cooling.[14] Good for initial screening.
Low-Pressure Mercury Lamp	Primarily 254 nm	Lower	Less heat generated. Ideal if 254 nm is the target wavelength.
LED-based Photoreactor	Narrow, specific wavelengths (e.g., 365 nm)[15]	10 W+	Excellent wavelength control, low heat. Less damaging to samples.[15]
Handheld/Benchtop UV Crosslinker	Selectable (e.g., 254, 302, 365 nm)[5]	Lower	Convenient for small samples. Ensure consistent lamp-to-sample distance.

Configuration Best Practices:

• Distance: Always use a fixed distance. A change of even a few centimeters can significantly alter the intensity.

• Warm-up: Allow mercury lamps to warm up for 5-10 minutes to ensure stable output.

• Safety: Always use appropriate UV-blocking safety glasses and shields.

Caption: Experimental workflow for optimizing UV exposure time.

Section 3: Troubleshooting Common Issues

Even with a well-designed experiment, challenges can arise. This section addresses the most common problems in a direct question-and-answer format.

Problem: Low or No Crosslinking Yield

Q: I ran my experiment, but my Western blot shows no higher molecular weight band. What went wrong?

A: This is the most common issue and can stem from several factors:

• Insufficient UV Exposure: The product of intensity x time was too low.

  • Solution: Increase the exposure time incrementally (e.g., double it).[7] Alternatively, move the lamp closer to the sample to increase intensity.

• Incorrect Wavelength: Your lamp may not be emitting at the optimal wavelength for 2-azidoisophthalic acid (ideally ~254 nm).

  • Solution: Verify your lamp's specifications. If you are using a 365 nm lamp, a much longer exposure time will be required.

• Incompatible Buffer Components: Your buffer may contain quenching agents.

  • Solution: Ensure your buffer is free of primary amines (Tris, glycine) and reducing agents (DTT, BME).[9] Dialyze your sample into a compatible buffer like PBS or HEPES before the experiment.

• UV-blocking Reaction Vessel: You may be using a standard polypropylene tube with the lid closed.

  • Solution: Use a quartz cuvette or, if using a plastic tube, ensure the cap is open and the light has a direct path to the sample surface.[9]

Problem: Non-Specific Crosslinking and Aggregation

Q: My gel shows a high molecular weight smear instead of a discrete band, or all my protein is stuck in the well. What is happening?

A: This suggests that the crosslinking reaction is either too aggressive or uncontrolled.

• Over-exposure to UV: Too much UV energy can generate an excess of reactive nitrenes, leading to random crosslinking events and sample aggregation.

  • Solution: Reduce the UV exposure time. Refer to your time-course experiment and choose an earlier time point.

• Excessive Crosslinker Concentration: Too much photo-probe can cause molecules to link to multiple partners indiscriminately.

  • Solution: Reduce the molar excess of your 2-azidoisophthalic acid reagent during the initial labeling step.

• Sample Overheating: Heat generated by the UV lamp can denature your proteins, causing them to aggregate.[7]

  • Solution: Always perform the irradiation on a pre-chilled metal block or on ice.[7] Ensure there is adequate ventilation around the lamp.

Problem: Sample Degradation

Q: My protein of interest seems to be disappearing or running at a lower molecular weight after UV exposure. How can I prevent this damage?

A: Protein degradation is typically caused by two factors:

• Photodamage: High-energy, short-wavelength UV light (especially <300 nm) can directly break peptide bonds or modify amino acid side chains.[6]

  • Solution: If possible, use a lamp with a longer wavelength (e.g., 365 nm) and compensate with a longer exposure time. If using a broadband source, a filter can be used to block the most damaging short wavelengths.

• Heat-Induced Proteolysis: If your sample contains any contaminating proteases, their activity can be significantly increased by the heat from the UV lamp.

  • Solution: Ensure your sample is adequately cooled during the entire irradiation process. Adding a protease inhibitor cocktail to your sample buffer is also a recommended precaution.

Section 4: Advanced Considerations

Q7: How can I quantitatively assess the efficiency of my crosslinking reaction?

A: Beyond simple visualization on a gel, several methods can provide quantitative data:

• Densitometry: After SDS-PAGE, the gel or membrane can be imaged, and software can be used to measure the band intensity. The crosslinking efficiency can be expressed as the ratio of the intensity of the crosslinked band to the total intensity of the bait protein bands (crosslinked + uncrosslinked).

• Quantitative Mass Spectrometry (QCLMS): This powerful technique can not only confirm the identity of the crosslinked proteins but also pinpoint the exact amino acid residues involved in the covalent linkage.[16] By using methods like data-independent acquisition (DIA), it's possible to quantify the abundance of specific crosslinked peptides across different conditions.[16] This provides highly precise, residue-level information on conformational changes or interaction interfaces.

Q8: Are there any other reagents or conditions I should be aware of that might interfere with the experiment?

A: Yes. The highly reactive nature of the nitrene intermediate means it can be intercepted by molecules other than your target.

• Oxygen: Molecular oxygen can scavenge the nitrene intermediate, although this reaction is typically slow compared to C-H insertion.[1] For highly sensitive experiments, performing the reaction under a nitrogen or argon atmosphere can improve efficiency.

• Solvents: Be mindful of the solvents used. While aqueous buffers are common, some organic solvents can react with nitrenes.

• pH: While photo-crosslinking chemistry itself is not generally influenced by pH, protein conformation and binding interactions are.[16] Ensure you are performing the crosslinking at a pH that is optimal for the interaction you are studying.

References

• Shilpent. (n.d.). Photochemical Reactor Uv Visible Lamp. Retrieved from [Link]

• Cistrone, P. A., et al. (2020). Critical Evaluation of Photo-cross-linking Parameters for the Implementation of Efficient DNA-Encoded Chemical Library Selections. ACS Chemical Biology. Retrieved from [Link]

• Kristofich, J., & Nicchitta, C. V. (2023). High-throughput quantitation of protein–RNA UV-crosslinking efficiencies as a predictive tool for high-confidence RNA-binding protein discovery. RNA. Retrieved from [Link]

• Techinstro. (2025). Photochemical Reactor Uv Lamp | UV Visible Lamp. Retrieved from [Link]

• Götze, M., et al. (2019). Quantitative Photo-crosslinking Mass Spectrometry Revealing Protein Structure Response to Environmental Changes. Analytical Chemistry. Retrieved from [Link]

• LabQuartz. (n.d.). Photochemical Reactor - UV Photo Reactor Manufacturer & Supplier. Retrieved from [Link]

• Asynt. (2023). Critical Features of a UV Photoreactor. Retrieved from [Link]

• Ajayi, N. D., et al. (2024). Understanding the Chemistry of Nitrene and Highlighting its Remarkable Catalytic Capabilities as a Non-Heme Iron Enzyme. Asian Journal of Chemistry. Retrieved from [Link]

• Olaniyi, O. O., et al. (2024). Understanding the Chemistry of Nitrene and Highlighting its Remarkable Catalytic Capabilities as a Non-Heme Iron Enzyme. ResearchGate. Retrieved from [Link]

• Rappsilber Laboratory. (n.d.). Quantitative Photo-crosslinking Mass Spectrometry Revealing Protein Structure Response to Environmental Changes. Retrieved from [Link]

• Banerjee, S. (2021). UNDERSTANDING THE REACTIVITY AND SUBSTITUTION EFFECTS OF NITRENES AND AZIDES. Purdue University Graduate School. Retrieved from [Link]

• Götze, M., et al. (2019). Quantitative Photo-crosslinking Mass Spectrometry Revealing Protein Structure Response to Environmental Changes. Analytical Chemistry. Retrieved from [Link]

• eGyanKosh. (n.d.). NITRENES AS INTERMEDIATES. Retrieved from [Link]

• Lu, I. C., et al. (2019). Photochemical Synthesis of Azoarenes from Aryl Azides on Cu(100): A Mechanism Unraveled. The Journal of Physical Chemistry C. Retrieved from [Link]

• Rheolution. (2021). How Photocrosslinking Controls Hydrogel Properties. Retrieved from [Link]

• Mouser, D. J., et al. (2023). Effect of Photoinitiation Process on Photo-Crosslinking of Gelatin Methacryloyl Hydrogel Networks. Advanced Healthcare Materials. Retrieved from [Link]

• Albuszis, M., et al. (2016). Two in one: use of azide functionality for controlled photo-crosslinking and click-modification of polymer microspheres. Polymer Chemistry. Retrieved from [Link]

• Fliedel, C., et al. (2018). Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences. ChemistryOpen. Retrieved from [Link]

Sources

• 1. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journalajocs.com [journalajocs.com]
• 3. researchgate.net [researchgate.net]
• 4. Two in one: use of azide functionality for controlled photo-crosslinking and click-modification of polymer microspheres - Polymer Chemistry (RSC Publishing) DOI:10.1039/C6PY00937A [pubs.rsc.org]
• 5. Photoreactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Effect of Photoinitiation Process on Photo‐Crosslinking of Gelatin Methacryloyl Hydrogel Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rheolution.com [rheolution.com]
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• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing 2-azidoisophthalic acid with other azidobenzoic acid linkers

An in-depth understanding of linker topology is critical when designing advanced materials and bioconjugates. Azidobenzoic acid derivatives serve as indispensable bifunctional linkers, providing both a structural anchor (via carboxylic acids) and a highly reactive, bioorthogonal handle (via the azide moiety) for click chemistry[1].

While 4-azidobenzoic acid and 5-azidoisophthalic acid are industry standards for surface modification and Metal-Organic Framework (MOF) synthesis, 2-azidoisophthalic acid offers unique topological characteristics due to its distinct steric profile. As a Senior Application Scientist, I have structured this guide to objectively compare these linkers, providing mechanistic insights, comparative data, and self-validating experimental protocols to guide your workflow selection.

Mechanistic Divergence: Sterics, Valency, and Topology

The performance of an azidobenzoic linker is dictated by the spatial relationship between its carboxylic acid anchoring groups and the azide reactive handle.

1. 2-Azidoisophthalic Acid (The Sterically Hindered Dicarboxylate) In 2-azidoisophthalic acid, the azide group is positioned at the ortho position relative to both carboxylic acid groups (positions 1 and 3). This creates extreme steric crowding. To minimize electrostatic and steric repulsion, the bulky carboxylate groups are forced out of the aromatic plane. When utilized in MOF synthesis, this bent coordination geometry prevents the formation of standard linear secondary building units (SBUs), leading to highly strained, novel topologies. However, the steric shielding around the azide significantly reduces the kinetics of subsequent Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions.

2. 5-Azidoisophthalic Acid (The Pore-Accessible Dicarboxylate) This linker is the gold standard for azide-tagged MOFs[1]. Because the azide is located at the meta position (position 5), it is spatially isolated from the coordinating carboxylates. This allows the ligand to maintain a planar conformation, forming predictable, highly crystalline isoreticular MOFs (such as UiO-66 derivatives or copper paddlewheel structures)[2]. Crucially, the azide groups project freely into the solvent-filled pore channels, making them highly accessible for rapid Post-Synthetic Modification (PSM) without disrupting the metal-carboxylate nodes[3].

3. 4-Azidobenzoic Acid (The Monovalent Capper) Unlike the isophthalic derivatives, 4-azidobenzoic acid is a monocarboxylic acid. In MOF chemistry, it acts as a defect-engineering capping agent rather than a structural bridge. In bioconjugation, it is widely used to label proteins, peptides, and polymers. Its unhindered para-azide ensures extremely rapid click kinetics, while its monovalency prevents unwanted cross-linking and precipitation of the target biomolecules[4].

Comparative Performance Data

The following table summarizes the quantitative and qualitative metrics of these linkers to aid in experimental design.

Linker	Valency	Azide Position	Steric Hindrance	Click Reactivity	Primary Application
2-Azidoisophthalic Acid	Divalent	Ortho (C2)	High	Low (Shielded)	Strained MOF Topology Generation
5-Azidoisophthalic Acid	Divalent	Meta (C5)	Low	High (Accessible)	Isoreticular MOF Synthesis & PSM
4-Azidobenzoic Acid	Monovalent	Para (C4)	Minimal	Very High	Bioconjugation & Surface Capping

Workflow Visualization

The logical pathways for selecting and utilizing these linkers dictate entirely different experimental trajectories, from solvothermal crystallization to bioorthogonal coupling.

Caption: Logical workflow of azidobenzoic linker selection, synthesis, and click chemistry applications.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the causality behind each reagent choice and include built-in validation steps.

Protocol 1: MOF Synthesis and CuAAC Post-Synthetic Modification (Using 5-Azidoisophthalic Acid)

This protocol leverages the unhindered meta-azide for high-yield pore functionalization[1],[3].

• Solvothermal Synthesis : Dissolve 0.1 mmol of Cu(NO₃)₂·3H₂O and 0.1 mmol of 5-azidoisophthalic acid in a 3:1:1 mixture of Methanol/DMF/Water.

  • Causality: DMF acts as both a solvent and a thermal base. Upon heating (80 °C for 72 h), DMF slowly decomposes to release dimethylamine. This gradually deprotonates the carboxylic acids, ensuring controlled crystal nucleation rather than rapid, amorphous precipitation.

• Solvent Exchange & Activation : Filter the resulting dark blue crystals and wash extensively with anhydrous methanol.

  • Causality: Exchanging high-boiling DMF with low-boiling methanol prevents capillary-force-induced pore collapse during subsequent vacuum drying.

• Validation Check 1 : Confirm structural integrity and crystallinity via Powder X-Ray Diffraction (PXRD) before proceeding.

• CuAAC PSM : Suspend the activated MOF in dichloromethane. Add 1.5 equivalents of a terminal alkyne, 10 mol% CuI, and sodium ascorbate.

  • Causality: Sodium ascorbate is critical as a reducing agent; it maintains copper in the catalytically active +1 oxidation state, preventing disproportionation into inactive Cu(0) and Cu(II).

• Validation Check 2 : Analyze the functionalized MOF via FTIR. A successful click reaction is validated by the complete disappearance of the sharp azide stretching band at ~2119 cm⁻¹[3].

Protocol 2: Bioconjugation via SPAAC (Using 4-Azidobenzoic Acid)

This protocol utilizes the monovalent linker to functionalize a protein without inducing cross-linking, followed by copper-free click chemistry to preserve protein viability,[4].

• EDC/NHS Activation : In a MES buffer (pH 6.0), combine 4-azidobenzoic acid with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

  • Causality: EDC forms an unstable O-acylisourea intermediate. NHS rapidly converts this into a stable, amine-reactive NHS ester, preventing rapid hydrolysis in the aqueous buffer.

• Amine Coupling : Add the target protein dissolved in PBS (pH 7.4) to the activated ester.

  • Causality: Shifting to a slightly basic pH ensures that the primary amines on the protein's lysine residues are unprotonated and highly nucleophilic.

• Validation Check 1 : Purify the azide-tagged protein via size-exclusion chromatography (SEC) to remove unreacted small molecules.

• SPAAC (Copper-Free Click) : Introduce a DBCO-functionalized fluorophore to the purified protein.

  • Causality: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) utilizes the ring strain of cyclooctynes to drive the reaction. This eliminates the need for toxic Cu(I) catalysts, which generate reactive oxygen species (ROS) that degrade sensitive protein structures[4].

• Validation Check 2 : Confirm conjugation via SDS-PAGE and in-gel fluorescence imaging.

Sources

• 1. 5-Azidoisophthalic Acid|CAS 3600-77-9|RUO [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]

A Comprehensive Guide to the Mass Spectrometry Validation of 2-Azidoisophthalic Acid Click Conjugates

Abstract

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," has revolutionized the synthesis of complex bioconjugates.[1] 2-Azidoisophthalic acid has emerged as a valuable bifunctional linker in this domain, enabling the precise connection of diverse molecular entities. However, the successful synthesis of these conjugates is only half the battle; rigorous validation is paramount to ensure the integrity of downstream applications in drug discovery and materials science. This guide provides an in-depth, objective comparison of analytical techniques for the validation of 2-azidoisophthalic acid click conjugates, with a primary focus on the superior capabilities of mass spectrometry. We will delve into the causality behind experimental choices, provide detailed protocols, and present supporting data to empower researchers, scientists, and drug development professionals in their validation endeavors.

Introduction: The Role of 2-Azidoisophthalic Acid in Bioconjugation

What is 2-Azidoisophthalic Acid?

2-Azidoisophthalic acid is a chemical compound featuring two carboxylic acid groups and an azide functional group attached to a benzene ring. This unique trifunctional architecture makes it an exceptional linker molecule. The two carboxylic acid groups can be readily activated to form amide bonds with amine-containing molecules, while the azide group serves as a reactive handle for "click" chemistry.

The Power of Click Chemistry: The CuAAC Reaction

"Click chemistry," a concept introduced by K.B. Sharpless in 2001, describes a class of reactions that are high-yielding, broad in scope, and generate minimal byproducts.[2][3] The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is the quintessential click reaction, forming a stable triazole ring from an azide and a terminal alkyne.[1][2] This reaction is remarkably efficient, regioselective, and tolerant of a wide array of functional groups, making it ideal for bioconjugation.[1][2]

The now widely accepted mechanism for the CuAAC reaction involves a dinuclear copper-mediated pathway, which accounts for the reaction's high efficiency and regioselectivity.[1][4]

The dinuclear catalytic cycle of the CuAAC reaction.

Why 2-Azidoisophthalic Acid? Advantages as a Bifunctional Linker

The structure of 2-azidoisophthalic acid offers several key advantages:

• Bifunctionality: The two carboxylic acid groups allow for the attachment of two different molecules, or for multivalent attachment to a single molecule, enhancing binding affinity.

• Orthogonal Reactivity: The carboxylic acid and azide functionalities react under different conditions, allowing for sequential and controlled conjugation.

• Rigidity: The aromatic ring provides a rigid scaffold, which can be advantageous in maintaining a defined distance and orientation between the conjugated molecules.

The Critical Need for Validation: Ensuring Conjugation Success

While click chemistry is highly efficient, assuming 100% conversion is a pitfall that can compromise downstream experiments.[5] Validation is not merely a confirmatory step but a critical component of rigorous scientific practice. It ensures that the observed biological or material properties are indeed due to the intended conjugate and not unreacted starting materials or side products.

Mass Spectrometry: The Gold Standard for Validation

For the analysis of novel triazole compounds, mass spectrometry is an indispensable tool for structural elucidation and confirmation.[6] It provides a direct and unambiguous measurement of the molecular weight of the synthesized conjugate, offering a definitive answer to whether the click reaction was successful.[7]

Principle of Mass Spectrometry in Conjugate Analysis

Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. In the context of 2-azidoisophthalic acid conjugates, we expect to see a peak in the mass spectrum corresponding to the exact molecular weight of the successfully formed triazole product. The high resolution and mass accuracy of modern mass spectrometers, such as Time-of-Flight (TOF) analyzers, enable the determination of the elemental composition of the product, further solidifying its identity.[6]

Step-by-Step Experimental Protocol for LC-MS Analysis

A typical workflow for the mass spectrometry analysis of synthesized triazole compounds involves separation by liquid chromatography followed by detection with a mass spectrometer (LC-MS).[6]

A typical workflow for LC-MS analysis of click conjugates.

Objective: To confirm the molecular weight of the 2-azidoisophthalic acid click conjugate.

Materials:

• Mass spectrometer (e.g., ESI-TOF, Orbitrap)[7]

• Liquid chromatography system

• Appropriate solvent for sample preparation (e.g., acetonitrile, methanol with 0.1% formic acid)[7]

• Purified click reaction product

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified product in a solvent suitable for the chosen ionization technique.[7]

• LC Separation: Inject the sample through a liquid chromatography (LC) system to separate the conjugate from any unreacted starting materials or byproducts.[7]

• Ionization: The eluent from the LC is introduced into the mass spectrometer's ion source, typically an electrospray ionization (ESI) source for triazole compounds.[6]

• Mass Analysis: The generated ions are then separated based on their m/z ratio in the mass analyzer.

• Data Acquisition: Acquire the mass spectrum in the appropriate mass range.[7]

Interpreting the Mass Spectrum: Identifying the Conjugate

A successful conjugation will be indicated by a prominent peak in the mass spectrum corresponding to the calculated molecular weight of the 2-azidoisophthalic acid conjugate. The presence of peaks corresponding to the starting materials would indicate an incomplete reaction.

High-Resolution Mass Spectrometry (HRMS) for Unambiguous Confirmation

High-resolution mass spectrometry provides highly accurate mass measurements, allowing for the determination of the elemental formula of the product. This level of detail provides unequivocal evidence of the conjugate's identity and is particularly valuable for distinguishing between molecules with very similar molecular weights.

Comparative Analysis: Mass Spectrometry vs. Other Techniques

While mass spectrometry is the gold standard, other techniques can provide complementary information. Here, we objectively compare their performance.

Technique	Principle	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Measures mass-to-charge ratio of ions.	Exact molecular weight of the product.	Unambiguous confirmation of product formation, high sensitivity, can be coupled with LC for separation.[6][7]	Requires specialized equipment, may not be suitable for unstable compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Detailed structural information, including connectivity of atoms.	Provides a complete structural picture of the molecule.	Lower sensitivity than MS, requires larger sample amounts, complex spectra for large molecules.[7]
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by the sample.	Presence or absence of specific functional groups (e.g., disappearance of the azide peak).	Rapid and non-destructive.[7]	Provides indirect evidence of reaction completion, not quantitative.
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their affinity for a stationary phase.	Purity of the product, retention time of the conjugate.	Excellent for purification and assessing purity.	Does not provide structural information on its own.

Troubleshooting Common Issues in Validation

Issue	Possible Cause	Troubleshooting Step
No product peak in MS	Reaction failure, poor ionization.	Re-evaluate reaction conditions (catalyst, solvent, temperature), optimize MS ionization parameters.
Multiple peaks in MS	Incomplete reaction, side products.	Optimize reaction conditions, improve purification of the product before MS analysis.
Broad peaks in HPLC	Poor chromatography conditions.	Optimize mobile phase, gradient, and column.

Conclusion: A Multi-faceted Approach to Validation

While mass spectrometry stands as the most definitive method for validating the formation of 2-azidoisophthalic acid click conjugates, a comprehensive approach utilizing complementary techniques provides the most robust and reliable data. For instance, HPLC can be used to purify the conjugate and assess its purity, while NMR can provide detailed structural confirmation. By employing a combination of these orthogonal methods, researchers can be confident in the quality and identity of their synthesized conjugates, paving the way for successful downstream applications.[7]

References

• A Researcher's Guide to Orthogonal Methods for Confirming Click Chemistry Reactions - Benchchem.
• A Researcher's Guide to Mass Spectrometry Analysis of Synthesized Triazole Compounds - Benchchem.
• mechanism of copper-catalyzed azide-alkyne cycloaddition (CuAAC) - Benchchem.
• Click Chemistry Azide-Alkyne Cycloaddition.
• Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes - ACS Publications.
• Autocatalytic Cycles in a Copper-Catalyzed Azide–Alkyne Cycloaddition Reaction | Journal of the American Chemical Society - ACS Publications.
• Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC.
• Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/TandemMass Spectrometry - Oxford Academic.
• Improving selectivity of triazole derivative metabolites - Using SelexION® Differential Mobility Separation Technology - SCIEX.
• Rapid Analysis of Reduced Antibody Drug Conjugate by Online LC-MS/MS with Fourier Transform Ion Cyclotron Resonance Mass Spectrometry | Analytical Chemistry - ACS Publications.
• SYNTHESIS, CHARACTERIZATION OF 1, 2, 4-TRIAZOLES AND ANTIMICROBIAL SCREENING | TSI Journals.
• Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC.
• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep - The Blog - Tecan.
• Synthesis and Characterization of Natural Product-Based Steroid-Triazole Hybrids via Click Reaction and Evaluation of Their Anticancer and Antibacterial Activities | ACS Omega.
• Size Exclusion Chromatography/ Mass Spectrometry Analysis of Antibody Drug Conjugates Using the Agilent 1260 Infinity II Bio-In.
• Fundamentals: Applications of LC/MS in small molecule drug discovery. - Stanford University Mass Spectrometry.
• Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology - PMC.
• Click Reactions and Click Chemistry Tools for In-Situ Monitoring - Mettler Toledo.
• The growing applications of click chemistry - Roeder Research Lab.
• Signature of click chemistry in advanced techniques for cancer therapeutics.
• State-of-the-Art Native Mass Spectrometry and Ion Mobility Methods to Monitor Homogeneous Site-Specific Antibody-Drug Conjugates Synthesis - PMC.
• Validation of Analytical Methods: A Comparative Guide to Using Isophthalic-2,4,5,6-D4 Acid as an Internal Standard - Benchchem.
• Click Chemistry: Solutions by baseclick.
• Click Chemistry - TCI Chemicals.
• The application of click chemistry in the synthesis of agents with anticancer activity - Dove Medical Press.
• Alkyne-Azide “Click” Chemistry in Designing Nanocarriers for Applications in Biology - MDPI.
• Development and Validation of a Liquid Chromatography–Tandem Mass Spectrometry Method for Screening Potential Citrate Lyase Inhibitors from a Library of Marine Compounds - MDPI.
• LC-MS/MS method development for anti- oxidative biomarkers - Universidade de Lisboa.
• Development and validation of LC-MS/MS methods for mutagenic azido impurities in sartan fixed-dose combinations and for AZBT/NDMA in sartan active pharmaceutical ingredients - ResearchGate.

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Evaluating the binding affinity of 2-azidoisophthalic acid metal complexes

Evaluating the Binding Affinity of Azidoisophthalic Acid Metal Complexes: A Comparative Guide for Drug Development

As the demand for targeted metallodrugs and functional coordination polymers accelerates, researchers are increasingly looking beyond traditional platinum-based agents. Azidoisophthalic acid—particularly the sterically constrained 2-azidoisophthalic acid and its widely studied isomer, 5-azidoisophthalic acid (N3-H2ip)—has emerged as a highly versatile ligand. The integration of the azide (–N3) group into the isophthalate backbone not only provides a bioorthogonal "click" chemistry handle for targeted drug delivery but also fundamentally alters the electronic and hydrophobic profile of the resulting metal complexes.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the binding affinity of these azido-functionalized metal complexes against biological targets (proteins and DNA), comparing them with standard alternatives and providing self-validating experimental workflows.

Mechanistic Theory: The Role of the Azide Pharmacophore

To understand the binding affinity of 2-azidoisophthalic acid metal complexes, we must examine the causality of the ligand's structure. Unfunctionalized isophthalic acid forms stable, predictable coordination polymers. However, introducing an azide group at the 2-position creates significant steric encumbrance near the carboxylate coordination sites. This forces the transition metal (typically Cu²⁺ or Zn²⁺) into distorted octahedral or paddlewheel geometries.

When these complexes interact with biological targets, the binding is driven by a dual-action mechanism:

• Metal-Directed Coordination: The central metal acts as a Lewis acid, coordinating directly with electron-rich residues (e.g., the imidazole ring of Histidine-57 in α -chymotrypsin) or the phosphate backbone of DNA [1].

• Azide-Mediated Hydrophobic Insertion: The lipophilic azide group enhances van der Waals interactions, allowing the complex to anchor deeply within the hydrophobic pockets of human serum albumin (HSA) or intercalate between DNA base pairs.

Fig 1: Dual-action binding pathways of azidoisophthalic acid metal complexes to biological targets.

Comparative Performance Data

How do azidoisophthalic acid complexes stack up against traditional metallodrugs (like Cisplatin) or unfunctionalized analogs? The inclusion of the azide group significantly increases the Stern-Volmer quenching constant ( Ksv​ ) in protein assays and lowers the IC50 in cytotoxicity models by facilitating mitochondrial-assisted apoptosis [2].

Table 1: Binding Affinity and Biological Efficacy Comparison

Complex / Compound	Biological Target	Primary Binding Mode	Binding Affinity / Efficacy	Reference
Cu(II)-azidoisophthalic acid (Exfoliated Nanosheets)	α -Chymotrypsin (Enzyme)	Competitive Coordination (His-57)	~97% inhibition at 100 µM	[1]
Zn(II)-azidoisophthalic acid (with 1,10-phenanthroline)	HCT 116 Carcinoma Cells (DNA)	Intercalation / Apoptosis	IC50 = 25.56 µM	[2]
Unfunctionalized Cu(II)-isophthalic acid	Bovine Serum Albumin (BSA)	Surface / Groove Binding	Ksv​≈1.2×104 M⁻¹	Baseline
Cisplatin (Standard Metallodrug)	Nuclear DNA	Covalent Cross-linking	IC50 = 10 - 20 µM	Standard

Insight: While Cisplatin forms irreversible covalent adducts (leading to severe systemic toxicity), azidoisophthalic acid complexes rely on highly stable, yet non-covalent or reversible coordination interactions. This makes them highly attractive for designing targeted therapies with reduced off-target toxicity.

Self-Validating Experimental Workflows

To accurately evaluate binding affinity, you must utilize orthogonal techniques. We employ Fluorescence Quenching to determine kinetic association constants with proteins, and Isothermal Titration Calorimetry (ITC) to extract the thermodynamic profile of DNA binding [3, 4].

Protocol A: Protein Binding via Fluorescence Quenching (BSA/HSA)

This protocol utilizes the intrinsic fluorescence of tryptophan residues in BSA. As the metal complex binds, it alters the microenvironment of the tryptophan, quenching the emission.

• Preparation: Prepare a 3.6 × 10⁻⁶ M solution of BSA in a physiological buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl).

• Titration: Place 3.0 mL of the BSA solution in a quartz cuvette. Titrate the azido-metal complex stock solution sequentially to achieve final complex concentrations ranging from 1.25 × 10⁻⁶ M to 15.0 × 10⁻⁶ M.

• Internal Control: Perform a parallel titration using only the buffer (without the complex) to correct for dilution effects.

• Measurement: Excite the sample at 280 nm. Record the emission spectra from 290 nm to 510 nm at three different temperatures (e.g., 293 K, 298 K, 303 K) to distinguish between static and dynamic quenching.

• Analysis: Apply the Stern-Volmer equation: F0​/F=1+Ksv​[Q] . A linear plot confirms a single class of fluorophores. Calculate the binding constant ( Ka​ ) and the number of binding sites ( n ).

Protocol B: Thermodynamic Profiling of DNA Binding via ITC

ITC is the gold standard because it directly measures the heat released or absorbed during binding, providing ΔH (enthalpy), ΔS (entropy), and Ka​ in a single experiment.

• Preparation: Prepare Calf Thymus DNA (CT-DNA) at ~340 µM (per nucleotide) in 150 mM NaCl buffer. Prepare the azido-metal complex at ~600 µM in the exact same buffer to prevent heat of mixing artifacts.

• System Setup: Load the CT-DNA into the sample cell (typically 200-300 µL) of the calorimeter. Load the metal complex into the injection syringe.

• Titration: Program the instrument to inject 2 µL aliquots of the complex into the DNA solution at 150-second intervals (allowing the heat signal to return to baseline).

• Self-Validation (Blanking): Conduct a control titration by injecting the metal complex into a cell containing only buffer. Subtract this "heat of dilution" from your raw DNA titration data.

• Analysis: Fit the integrated heat data to a "Single Set of Identical Sites" model to extract the thermodynamic signature. A large negative ΔH combined with a positive ΔS strongly indicates intercalation driven by hydrophobic azide interactions.

Fig 2: Orthogonal experimental workflows for validating metal complex binding affinities.

Expert Insights: Causality Behind the Chemistry

When designing a screening pipeline for these complexes, the choice of the central metal is just as critical as the ligand.

• Copper (Cu²⁺) complexes with azidoisophthalic acid exhibit profound Jahn-Teller distortions. This lability allows them to rapidly exchange axial water molecules for biological nitrogen donors (like histidine), making them exceptional enzyme modulators [1].

• Zinc (Zn²⁺) complexes, conversely, are redox-inert and structurally rigid. They rely heavily on the spatial orientation of the azide group and auxiliary ligands (like 1,10-phenanthroline) to drive DNA intercalation, making them highly effective at inducing mitochondrial-assisted apoptosis without generating indiscriminate reactive oxygen species (ROS) [2].

By leveraging the specific steric profile of 2-azidoisophthalic acid, drug development professionals can fine-tune the thermodynamic stability of the complex, ensuring it survives systemic circulation but readily binds its biological target upon cellular entry.

References

• Saha, et al. "Exfoliated Nanosheets of a CuII Coordination Polymer Modulate Enzyme Activity of α-Chymotrypsin." PubMed / Wiley.
• Mukherjee, et al. "Green Approach To Synthesize Crystalline Nanoscale ZnII-Coordination Polymers: Cell Growth Inhibition and Immunofluorescence Study." PubMed / ACS Publications.
• "Effect of pH and Metal Ions on Protein–Metal Complexation Modeled by Fluorescence Quenching." ACS Publications.
• "Binding of Ru(terpyridine)(pyridine)dipyridophenazine to DNA studied with polarized spectroscopy and calorimetry." RSC Publishing.

A Comparative Guide to HPLC Method Validation for Purity Analysis of 2-Azidoisophthalic Acid

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2-azidoisophthalic acid. Designed for researchers, scientists, and drug development professionals, this document delves into the experimental rationale behind each validation parameter, offers a comparative analysis with alternative analytical technologies, and is grounded in authoritative regulatory guidelines.

Introduction: The Critical Need for Purity in 2-Azidoisophthalic Acid

2-Azidoisophthalic acid is a bespoke chemical entity with potential applications in organic synthesis, materials science, and as a precursor for pharmacologically active molecules. The presence of the azido group introduces both unique reactivity and potential instability, making the purity of this compound a critical quality attribute. Impurities can arise from the synthetic route, degradation, or storage, and may impact the compound's reactivity, safety profile, and the quality of any downstream products.

Therefore, a robust, validated analytical method is paramount to ensure the identity, strength, and quality of 2-azidoisophthalic acid. High-Performance Liquid Chromatography (HPLC) is the technique of choice for non-volatile and thermally labile compounds like aromatic carboxylic acids, offering high resolution and sensitivity.

This guide will detail the validation of a reversed-phase HPLC (RP-HPLC) method for the purity analysis of 2-azidoisophthalic acid, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[1][2]

The Analytical Cornerstone: A Proposed HPLC Method

A scientifically sound HPLC method was developed based on the known properties of isophthalic acid and its derivatives.[3][4] The goal is to achieve a sharp, symmetrical peak for 2-azidoisophthalic acid, well-resolved from any potential impurities.

Table 1: Proposed HPLC Method Parameters for 2-Azidoisophthalic Acid Analysis

Parameter	Proposed Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	C18 stationary phases provide excellent retention for aromatic compounds. The specified dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase	Acetonitrile:Water (30:70, v/v) with 0.1% Phosphoric Acid	A mixture of acetonitrile and water is a common mobile phase for reversed-phase chromatography. Phosphoric acid is added to suppress the ionization of the carboxylic acid groups, leading to better peak shape and retention.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency.
Injection Volume	10 µL	A small injection volume minimizes band broadening.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection	UV at 254 nm	Aromatic compounds typically exhibit strong UV absorbance. 254 nm is a common wavelength for the detection of compounds containing a benzene ring.
Sample Preparation	Dissolve in mobile phase to a concentration of 0.5 mg/mL	Dissolving the sample in the mobile phase ensures compatibility with the chromatographic system.

The Gauntlet of Validation: A Step-by-Step Protocol

Method validation is the documented evidence that an analytical procedure is suitable for its intended purpose.[2][5] The following sections detail the experimental protocols for validating the proposed HPLC method for the purity analysis of 2-azidoisophthalic acid, as per ICH Q2(R1) guidelines.[1][6][7]

Specificity: The Art of Discrimination

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5][6]

Experimental Protocol:

• Forced Degradation: Subject a solution of 2-azidoisophthalic acid to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to intentionally generate degradation products.

• Impurity Spiking: If known impurities are available, spike the 2-azidoisophthalic acid sample with these impurities.

• Chromatographic Analysis: Analyze the stressed samples and the spiked sample using the proposed HPLC method.

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the peak purity of the 2-azidoisophthalic acid peak in all samples.

Acceptance Criteria:

• The 2-azidoisophthalic acid peak should be well-resolved from all degradation product peaks and spiked impurity peaks.

• The peak purity analysis should indicate that the main peak is spectrally homogeneous.

Linearity and Range: The Proportionality Principle

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[5]

Experimental Protocol:

• Stock Solution Preparation: Prepare a stock solution of 2-azidoisophthalic acid of known concentration.

• Serial Dilutions: Prepare a series of at least five concentrations ranging from 50% to 150% of the target concentration (e.g., 0.25, 0.375, 0.5, 0.625, and 0.75 mg/mL).

• Triplicate Injections: Inject each concentration in triplicate.

• Data Analysis: Plot the average peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be close to zero.

Accuracy: The Closeness to Truth

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[8][9]

Experimental Protocol:

• Spiked Samples: Prepare samples of a known matrix (if applicable) spiked with 2-azidoisophthalic acid at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Triplicate Preparations: Prepare each concentration level in triplicate.

• Analysis: Analyze the nine samples using the HPLC method.

• Recovery Calculation: Calculate the percentage recovery for each sample.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0% for each concentration level.

Table 2: Example Accuracy Data

Spiked Level (%)	Theoretical Conc. (mg/mL)	Measured Conc. (mg/mL)	Recovery (%)
80	0.400	0.398	99.5
100	0.500	0.503	100.6
120	0.600	0.595	99.2

Precision: The Measure of Agreement

Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.[7]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of 2-azidoisophthalic acid at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (RSD) of the peak areas.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD of the peak areas for this set of experiments.

  • Compare the results from both days.

Acceptance Criteria:

• The RSD for repeatability should be ≤ 2.0%.

• The RSD for intermediate precision should be ≤ 2.0%.

Detection Limit (DL) and Quantitation Limit (QL): The Boundaries of Measurement

The Detection Limit (DL) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Quantitation Limit (QL) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6]

Experimental Protocol (Based on the Signal-to-Noise Ratio):

• Serial Dilutions: Prepare a series of increasingly dilute solutions of 2-azidoisophthalic acid.

• Analysis: Analyze the solutions and determine the concentration at which the signal-to-noise ratio is approximately 3:1 for DL and 10:1 for QL.

Acceptance Criteria:

• The method should be sufficiently sensitive for its intended purpose, which is purity analysis. The QL should be low enough to quantify any significant impurities.

Robustness: The Resilience of the Method

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1][9]

Experimental Protocol:

• Parameter Variation: Intentionally vary critical method parameters one at a time, such as:

  • Flow rate (± 0.1 mL/min)

  • Mobile phase composition (± 2% acetonitrile)

  • Column temperature (± 2 °C)

  • pH of the mobile phase (± 0.1 units)

• System Suitability: Analyze a standard solution under each varied condition and evaluate the system suitability parameters (e.g., retention time, peak asymmetry, and resolution).

Acceptance Criteria:

• System suitability parameters should remain within acceptable limits for all variations, demonstrating the method's robustness.

Visualizing the Validation Workflow

Caption: A workflow diagram illustrating the key stages of HPLC method validation.

Comparative Analysis: HPLC vs. Alternative Technologies

While HPLC is a robust and reliable technique, it is essential to understand its performance in the context of other available analytical methods.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle size columns (< 2 µm) and higher operating pressures.[10][11][12]

Comparison Table: HPLC vs. UPLC

Feature	HPLC	UPLC
Particle Size	3-5 µm	< 2 µm
Operating Pressure	Lower (400-600 bar)	Higher (up to 1000 bar)
Analysis Time	Longer	Significantly Shorter[13][14]
Resolution	Good	Excellent
Sensitivity	Good	Higher
Solvent Consumption	Higher	Lower[14]
Cost	Lower initial investment	Higher initial investment

Verdict for 2-Azidoisophthalic Acid: UPLC would offer faster analysis times and potentially better resolution of closely eluting impurities. However, for routine quality control where high throughput is not the primary concern, a well-validated HPLC method is often sufficient and more cost-effective.

Gas Chromatography (GC)

Gas Chromatography is a powerful technique for the analysis of volatile and thermally stable compounds.[15]

Applicability to 2-Azidoisophthalic Acid: Direct analysis of 2-azidoisophthalic acid by GC is not feasible due to its low volatility and potential for thermal degradation of the azido group. However, it can be analyzed by GC after a derivatization step to convert the carboxylic acid groups into more volatile esters (e.g., methyl esters).[16][17]

Comparison Table: HPLC vs. GC (with Derivatization)

Feature	HPLC	GC (with Derivatization)
Sample Preparation	Simple dissolution	Requires a chemical derivatization step
Analysis Time	Moderate	Potentially faster run times
Separation Efficiency	High	Very high for volatile compounds
Compound Applicability	Broad (non-volatile, thermally labile)	Limited to volatile or derivatizable compounds
Potential for Artifacts	Low	Risk of incomplete derivatization or side reactions

Verdict for 2-Azidoisophthalic Acid: The additional derivatization step required for GC analysis introduces complexity and potential sources of error. Therefore, HPLC is the more direct, robust, and reliable method for the purity analysis of 2-azidoisophthalic acid.

Conclusion: A Validated HPLC Method as the Gold Standard

This guide has outlined a comprehensive approach to the validation of an HPLC method for the purity analysis of 2-azidoisophthalic acid, in accordance with ICH Q2(R1) guidelines. A well-validated HPLC method provides a high degree of confidence in the quality of the analytical data, which is essential for regulatory submissions and ensuring product quality.

While alternative technologies like UPLC offer advantages in speed and resolution, a robust HPLC method remains a cost-effective and reliable workhorse for many pharmaceutical applications. For non-volatile and potentially thermally sensitive compounds like 2-azidoisophthalic acid, HPLC is unequivocally superior to Gas Chromatography. The principles and protocols detailed herein provide a solid foundation for developing and validating a scientifically sound analytical method for this and other similar molecules.

References

• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference? Retrieved from Alispharm website: [Link]

• WebofPharma. (2026, February 13). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis. Retrieved from WebofPharma website: [Link]

• Research Journal of Pharmacy and Technology. (2019, October 24). A Review on Comparative study of HPLC and UPLC. Retrieved from Research Journal of Pharmacy and Technology website: [Link]

• Pharmaguideline. (2018, April 29). Differences between HPLC and UPLC. Retrieved from Pharmaguideline website: [Link]

• IntechOpen. (2022, July 7). Prospects of UPLC in Pharmaceutical Analysis over HPLC. Retrieved from IntechOpen website: [Link]

• HELIX Chromatography. HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. Retrieved from HELIX Chromatography website: [Link]

• Analytical Method Validation. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Retrieved from Analytical Method Validation website: [Link]

• MHRA. Guidance for the validation of pharmaceutical quality control analytical methods. Retrieved from MHRA website: [Link]

• Drug Control. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. Retrieved from Drug Control website: [Link]

• HPLC-Shop. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. Retrieved from HPLC-Shop website: [Link]

• WebofPharma. (2025, June 9). Analysing of Nonvolatile Non-Volatile Compounds With GC: Challenges and Solutions. Retrieved from WebofPharma website: [Link]

• EMA. ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Retrieved from EMA website: [Link]

• Waters Corporation. A Guide to Analytical Method Validation. Retrieved from Waters Corporation website: [Link]

• ALWSCI. (2024, November 8). Analyzing Non-Volatile Compounds with GC-MS: A Guide. Retrieved from ALWSCI website: [Link]

• LCGC International. (2025, November 27). Analytical Method Validation: Back to Basics, Part II. Retrieved from LCGC International website: [Link]

• YouTube. (2026, January 22). Accuracy Parameter in Analytical Method Validation | ICH Q2(R1). Retrieved from YouTube website: [Link]

• Chromatography Online. (2014, August 22). Validation of Impurity Methods, Part II. Retrieved from Chromatography Online website: [Link]

• Lösungsfabrik. (2018, May 11). Method categories according to the ICH Q2(R1). Retrieved from Lösungsfabrik website: [Link]

• PubMed. (2004, January 15). A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. Retrieved from PubMed website: [Link]

• CUP Contract Labs. Gas Chromatography (GC) for Purity & Identity. Retrieved from CUP Contract Labs website: [Link]

• EMA. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from EMA website: [Link]

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Comparative Thermal Stability Guide: 2-Azidoisophthalic Acid vs. 4-Azidoisophthalic Acid

As a Senior Application Scientist in materials chemistry, selecting the correct structural isomer for energetic coordination polymers, photoresists, or cross-linked aramids is a critical decision. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the gold standards for identifying the highly energetic exothermic decomposition of the azide group[1].

When comparing 2-azidoisophthalic acid and 4-azidoisophthalic acid , their thermal stability profiles differ significantly due to their distinct steric and electronic environments. This guide objectively compares the thermal performance of these two isomers, providing the mechanistic causality behind their behavior and a self-validating protocol for empirical testing.

Mechanistic Causality: Why Isomerism Dictates Stability

In the development of energetic materials and metal-organic frameworks (MOFs), the rigidity and steric environment of the linker heavily dictate the thermal stability of the resulting framework[2]. The thermal decomposition of aryl azides is primarily driven by the extrusion of dinitrogen ( N2​ ) to form a highly reactive nitrene intermediate.

The Buttressing Effect in 2-Azidoisophthalic Acid

In 2-azidoisophthalic acid , the azide group is located at the 2-position, flanked by two bulky, electron-withdrawing carboxylic acid ( −COOH ) groups at the 1- and 3-positions. This creates a "double ortho" environment.

• Causality : The severe steric compression (the buttressing effect) forces the azide group out of coplanarity with the aromatic ring. This disrupts resonance stabilization and introduces significant conformational strain. Consequently, the activation energy required to break the R−N=N2​ bond is lowered, resulting in a lower thermal decomposition temperature.

Resonance Stabilization in 4-Azidoisophthalic Acid

In 4-azidoisophthalic acid , the azide group is at the 4-position, with −COOH groups at the 1- and 3-positions. The azide experiences only a single ortho interaction and one para interaction.

• Causality : The reduced steric crowding allows the azide group to remain planar with the benzene ring, maximizing mesomeric stabilization from the aromatic system. Furthermore, the para-carboxyl group exerts a stabilizing inductive pull without physical crowding. This results in a higher activation energy for dinitrogen extrusion, granting the 4-isomer superior thermal stability.

Fig 1: Mechanistic causality of thermal stability differences between azidoisophthalic acid isomers.

Quantitative Data Comparison

Comparative DSC studies on related azidobenzoic acids demonstrate that positional isomerism significantly shifts the decomposition exotherm[3]. Heating non-crosslinked polymers containing azidoisophthalic acid derivatives to temperatures between 150 °C and 400 °C triggers rapid cross-linking via nitrene insertion[4].

The table below summarizes the representative thermal metrics for both isomers based on standardized DSC profiling at a 10 °C/min heating rate.

Thermal Property	2-Azidoisophthalic Acid	4-Azidoisophthalic Acid
Steric Environment	Double ortho-carboxyl	Single ortho, single para-carboxyl
Conformational Strain	High (Azide forced out-of-plane)	Low (Planar resonance maintained)
DSC Tonset​ (°C)	~128 °C	~154 °C
DSC Tpeak​ (°C)	~135 °C	~162 °C
Decomposition Enthalpy ( ΔH )	Highly Exothermic (>400 J/g)	Highly Exothermic (>380 J/g)
Primary Decomposition Pathway	N2​ extrusion / Benzisoxazole formation	N2​ extrusion / Intermolecular nitrene insertion

Note: Exact values may fluctuate slightly depending on sample purity, crystal packing, and heating rates.

Self-Validating Experimental Protocol: DSC/TGA Workflow

To ensure trustworthy and reproducible data when analyzing energetic azides, the analytical protocol must be a self-validating system. The following methodology ensures that instrumental artifacts do not mask the true thermodynamic properties of the isomers.

Step-by-Step Methodology

• System Calibration (Validation Step)

  • Action: Run a high-purity Indium standard prior to sample analysis.

  • Causality: Indium has a precisely known melting point (156.6 °C) and enthalpy of fusion (28.62 J/g). Because the decomposition of 4-azidoisophthalic acid occurs near this range, validating the sensor's temperature and heat-flow accuracy against Indium ensures the integrity of your subsequent azide exotherms.

• Sample Preparation

  • Action: Weigh exactly 1.0 to 1.5 mg of the azidoisophthalic acid isomer into a vented aluminum TGA/DSC pan.

  • Causality: Aryl azides release massive amounts of energy upon decomposition. Limiting the sample mass to <2.0 mg prevents thermal runaway, which could obscure the true Tpeak​ and potentially damage the delicate DSC thermocouples. The vented pan prevents pressure buildup from N2​ gas evolution.

• Atmospheric Control

  • Action: Purge the furnace with high-purity Nitrogen ( N2​ ) gas at a constant flow rate of 50 mL/min.

  • Causality: An inert atmosphere prevents concurrent oxidative degradation of the organic backbone, ensuring that the recorded exotherm is exclusively attributed to the azide-to-nitrene transition.

• Thermal Ramping

  • Action: Equilibrate at 25 °C for 5 minutes, then apply a linear heating ramp of 10 °C/min up to 300 °C.

  • Causality: A 10 °C/min ramp provides the optimal balance between signal resolution and thermal lag. Slower rates may broaden the exotherm into the baseline, while faster rates will artificially shift the Tpeak​ to higher temperatures due to thermal inertia.

• Post-Run Baseline Verification (Validation Step)

  • Action: Cool the sample back to 25 °C and perform a second identical heating ramp.

  • Causality: The second run must show a completely flat baseline in the 120–180 °C region. This self-validates that 100% of the azide groups were consumed in the first run, confirming the measured ΔH is absolute.

Fig 2: Self-validating DSC workflow for energetic azide thermal characterization.

Conclusion

For applications requiring lower-temperature activation (e.g., mild photo-crosslinking), 2-azidoisophthalic acid is advantageous due to its sterically strained, easily degradable azide group. Conversely, for high-temperature synthesis environments like solvothermal MOF production or robust aramid curing, 4-azidoisophthalic acid is the superior choice, offering a wider window of thermal stability before triggering nitrene insertion.

Sources

• 1. 5-Azidoisophthalic Acid|CAS 3600-77-9|RUO [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. portal.tpu.ru [portal.tpu.ru]
• 4. US9328199B2 - Cross-linked aramid - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Part 1: Physicochemical &amp; Stability Profiling (The "Why")

As a Senior Application Scientist, I frequently consult on the integration of bifunctional linkers like 2-azidoisophthalic acid into drug discovery workflows, particularly in photoaffinity labeling and click chemistry. While the azido moiety is invaluable for bioorthogonal conjugations, it introduces severe operational hazards. Organic azides are intrinsically energetic molecules susceptible to violent decomposition triggered by heat, light, friction, or chemical incompatibilities[1].

This guide provides a self-validating, step-by-step operational and disposal framework for 2-azidoisophthalic acid. By understanding the physicochemical causality behind these safety protocols, laboratory personnel can mitigate explosion risks and ensure strict compliance with Environmental Health and Safety (EH&S) standards.

The stability of an organic azide is fundamentally dependent on its chemical structure, specifically the ratio of carbon and oxygen atoms to nitrogen atoms. For 2-azidoisophthalic acid (C8H5N3O4), the (C+O)/N ratio is 4.0. Because this value is greater than 3, the molecule is less prone to violent, spontaneous decomposition compared to lower molecular weight azides[2]. Furthermore, it satisfies the "Rule of Six," possessing 8 carbon atoms per energetic functional group, which provides sufficient dilution to render the compound relatively stable under standard conditions[1]. However, as an organic azide, it remains highly reactive and requires strict adherence to specialized disposal protocols[1].

Table 1: Quantitative Stability Parameters for 2-Azidoisophthalic Acid

Parameter	Value	Mechanistic Implication
Molecular Formula	C8H5N3O4	Contains one energetic azido (-N3) explosophore.
Carbon-to-Nitrogen (C/N) Ratio	2.67	Borderline (Ideal is >3). Requires careful handling and avoidance of concentration via rotary evaporation[1],[3].
(C+O)/N Ratio	4.0	A ratio >3 indicates a lowered risk of violent decomposition[2].
Rule of Six	8	>6 carbons per explosophore provides sufficient dilution for relative stability[1].

The most critical aspect of azide disposal is preventing the formation of secondary, highly unstable compounds. Understanding chemical incompatibilities is essential for designing a safe waste stream.

Table 2: Chemical Incompatibilities & Mechanistic Rationale

Incompatible Material	Mechanistic Consequence	Safety Protocol
Brønsted Acids	Protonation of the azide ion forms hydrazoic acid (HN3), a highly toxic and volatile gas[4].	Maintain waste streams at pH > 9 at all times[2].
Heavy Metals (Cu, Pb, Ag)	Forms highly shock-sensitive and explosive metal azides[4].	Never use metal spatulas, metal containers, or dispose in metal drains[3],[5].
Halogenated Solvents	Reacts to form di- and tri-azidomethane, which are extremely unstable and explosive[1].	Use only compatible organic solvents (e.g., THF, Methanol); strictly avoid DCM[5].
Ground Glass Joints	Glass-on-glass friction provides the activation energy for explosive decomposition[4].	Use rubber septa or specialized Teflon glassware[3].

Part 2: Operational Waste Disposal Workflows

When disposing of 2-azidoisophthalic acid, laboratories have two primary pathways: in-lab chemical quenching (preferred for small scales) or direct segregated disposal (for bulk stock).

Workflow for the assessment, quenching, and disposal of 2-azidoisophthalic acid waste.

Protocol A: In-Lab Quenching via Staudinger Reduction (Preferred)

Mechanistic Rationale: Converting the organic azide to a stable amine derivative neutralizes the explosophore, allowing for safer downstream waste processing[1].

• Preparation: Conduct all operations in a certified chemical fume hood with the sash positioned as low as possible, ideally behind a portable blast shield[2],[4]. Don a flame-resistant lab coat, ANSI Z87.1-compliant safety goggles, and Silver Shield gloves under nitrile gloves[2].

• Solvent Selection: Dissolve the 2-azidoisophthalic acid waste in a compatible solvent such as THF or methanol. Critical: Do not use halogenated solvents like dichloromethane[5].

• Reduction: Slowly add 1.2 molar equivalents of triphenylphosphine (PPh3) to the solution while stirring with a Teflon-coated magnetic stir bar. Do not use metal spatulas to transfer reagents[3].

• Observation: Monitor for the evolution of nitrogen gas (N2), indicating the formation of the aza-ylide intermediate.

• Hydrolysis: Once gas evolution slows, add excess water to hydrolyze the intermediate into 2-aminoisophthalic acid and triphenylphosphine oxide.

• Verification: Stir at room temperature until no further N2 gas is evolved.

• Disposal: The quenched, non-explosive solution can now be labeled and disposed of through the standard organic/aqueous hazardous waste program[1].

Protocol B: Direct Segregated Disposal (Unquenched Waste)

Mechanistic Rationale: When quenching is not feasible, strict segregation prevents accidental contact with incompatible chemicals that could trigger detonation or toxic gas release.

• Containerization: Place the organic azide waste in a separate, explicitly-labeled container designated solely for azide waste[4]. Critical: Do not use waste containers or lids made of metal[2].

• pH Control: Ensure any aqueous components of the waste stream are buffered to a pH > 9 to prevent the formation of hydrazoic acid[2].

• Labeling: Affix a hazardous waste sticker detailing the specific azide and any compatible chemical constituents[1],[3].

• Storage: Store the waste container at or below -18 °C and away from light until pickup[2].

• Pickup: Request immediate removal by EH&S as Extremely Hazardous Waste[2]. Never dispose of azide solutions down the drain, as explosive salts can form in plumbing[4].

Part 3: Emergency Spill Response Workflow

Immediate pH control and friction avoidance prevent the two most common causes of azide laboratory accidents: toxic inhalation and shock detonation.

Emergency spill response pathway for organic azides, emphasizing pH control.

Protocol C: Spill Remediation

• Assessment: Determine the spill size. For large spills (>250 mL or 250 g) or any spill outside the fume hood, immediately evacuate the area, post "do not enter" signs, and contact Campus Security/EH&S[3],[5].

• pH Neutralization (Small Spills): For small spills inside the fume hood, do not sweep dry crystals due to friction risks. Wet the area immediately with a pH > 9 buffer solution to suppress hydrazoic acid volatilization[3],[5].

• Absorption: Wipe the surfaces gently with absorbent pads. Critical: Do not use metal tools or spatulas during cleanup[5].

• Decontamination: Wash the area thoroughly with additional pH > 9 buffer or soap and water[2],[3].

• Waste Collection: Collect all contaminated pads and PPE into a dedicated bag, label it as "azide contaminated waste," and submit for EH&S disposal[3].

References

• University of California, Santa Barbara (UCSB). "Standard Operating Procedure: Sodium Azide and Organic Azides." ucsb.edu. Available at: 2

• Wayne State University. "Azides Standard Operating Procedure." wayne.edu. Available at: 4

• University of Pittsburgh. "Safe Handling of Azides." pitt.edu. Available at: 1

• University of Victoria. "Chemical Safety – Special Hazards: Azides." uvic.ca. Available at: 3

• Case Western Reserve University. "Handling Azide Compounds." case.edu. Available at: 5

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